3-(hydroxymethyl)cyclobutane-1-carbonitrile

• CAS: 938064-72-3

Core Science & Biosynthesis

3-(hydroxymethyl)cyclobutane-1-carbonitrile structural analysis

An In-depth Technical Guide to the Structural Analysis of 3-(hydroxymethyl)cyclobutane-1-carbonitrile

Foreword: The Significance of a Small Molecule

3-(Hydroxymethyl)cyclobutane-1-carbonitrile is a fascinating small molecule that holds significant potential in the realms of medicinal chemistry and organic synthesis.[1] Its structure, featuring a strained cyclobutane ring substituted with both a hydroxymethyl and a nitrile group, presents a unique combination of properties. The cyclobutane scaffold provides a three-dimensional character that is increasingly sought after in drug discovery to explore new chemical space, while the functional groups offer handles for further chemical modifications.[2]

The journey from a promising molecular design to a viable therapeutic agent or a useful building block is paved with rigorous scientific validation. At the heart of this process lies the unambiguous determination of the molecule's three-dimensional structure. An error in structural assignment can have profound consequences, leading to wasted resources and potentially misleading biological data. This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth look into the multi-technique approach required for the thorough structural elucidation of 3-(hydroxymethyl)cyclobutane-1-carbonitrile. It is structured to not only provide protocols but to also offer insights into the rationale behind the chosen analytical techniques, reflecting the thought process of a senior application scientist.

Chapter 1: Foundational Physicochemical Properties and Safety Considerations

Before embarking on any analytical investigation, a thorough understanding of the compound's basic properties and safety requirements is paramount.

Molecular Identity and Properties

Property	Value	Source
Molecular Formula	C₆H₉NO	[3]
Molecular Weight	111.14 g/mol	[3]
CAS Number	938064-72-3	[1][3]
Appearance	Likely a colorless liquid or low-melting solid	Inferred from similar small molecules
LogP	0.52848	[3]
Topological Polar Surface Area (TPSA)	44.02 Ų	[3]

Handling and Safety Precautions (EHS)

Compounds containing a nitrile group, especially those that can be classified as cyanohydrins, require careful handling due to their potential toxicity.

• Toxicity: Nitriles can be toxic if swallowed, inhaled, or absorbed through the skin.[4] It is crucial to handle this compound in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[5][6]

• In case of exposure:

  • Skin contact: Immediately wash the affected area with soap and plenty of water.[6]

  • Eye contact: Rinse cautiously with water for several minutes.[7]

  • Inhalation: Move the person to fresh air.[6]

  • Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[6]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous materials.

Chapter 2: The Logic of Spectroscopic Investigation: A Triad of Techniques

A single analytical technique is rarely sufficient for the complete structural elucidation of a novel compound. A combination of spectroscopic methods provides a more complete and validated picture.

The Role of Infrared (IR) Spectroscopy

IR spectroscopy is an invaluable tool for the identification of functional groups within a molecule. By measuring the absorption of infrared radiation, we can detect the characteristic vibrations of specific bonds. For 3-(hydroxymethyl)cyclobutane-1-carbonitrile, IR spectroscopy will be instrumental in confirming the presence of the hydroxyl (-OH) and nitrile (-C≡N) groups.

The Power of Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful technique for determining the carbon-hydrogen framework of an organic molecule. By probing the magnetic properties of atomic nuclei, we can gain detailed information about the connectivity and spatial arrangement of atoms. ¹H NMR will reveal the number of different types of protons and their neighboring environments, while ¹³C NMR will provide information about the carbon skeleton. Advanced 2D NMR techniques can further elucidate the connectivity between protons and carbons.

The Confirmation by Mass Spectrometry (MS)

Mass spectrometry provides a direct measurement of the molecular weight of a compound, offering a crucial piece of evidence for its elemental composition. Furthermore, the fragmentation pattern observed in the mass spectrum can provide valuable clues about the molecule's structure.

A Unified Approach

These three techniques—IR, NMR, and MS—provide complementary pieces of the structural puzzle. IR confirms the functional groups, NMR maps out the molecular skeleton, and MS provides the molecular weight and fragmentation data. When the data from all three are consistent, a high degree of confidence in the proposed structure can be achieved.

Chapter 3: Detailed Experimental Protocols and Data Interpretation

Fourier-Transform Infrared (FT-IR) Spectroscopy

The absorption of infrared radiation by a molecule is a quantized process, meaning that only specific frequencies of radiation are absorbed. These frequencies correspond to the vibrational energies of the chemical bonds within the molecule. The position, intensity, and shape of the absorption bands in an IR spectrum can therefore be used to identify the functional groups present.

• Sample Preparation: For a liquid sample, a thin film can be prepared by placing a drop of the compound between two salt plates (e.g., NaCl or KBr). For a solid sample, a KBr pellet can be prepared by grinding a small amount of the sample with dry KBr powder and pressing the mixture into a translucent disk.

• Background Spectrum: A background spectrum of the empty sample holder (or the pure salt plates/KBr pellet) should be recorded first. This will be subtracted from the sample spectrum to remove any contributions from the atmosphere (e.g., CO₂ and water vapor) or the sample matrix.

• Sample Spectrum: The prepared sample is placed in the IR spectrometer, and the spectrum is recorded. Typically, multiple scans are averaged to improve the signal-to-noise ratio.

• Data Processing: The background spectrum is automatically subtracted from the sample spectrum by the instrument's software. The resulting spectrum can then be analyzed.

Functional Group	Bond Vibration	Expected Wavenumber (cm⁻¹)	Characteristics
Hydroxyl	O-H stretch	3600-3200	Strong, broad absorption due to hydrogen bonding.[8][9][10]
Nitrile	C≡N stretch	2260-2220	Medium to weak, sharp absorption.
Alkane	C-H stretch	3000-2850	Strong absorption.[11]
Alcohol	C-O stretch	1260-1000	Strong absorption. The exact position can help distinguish between primary, secondary, and tertiary alcohols.[8][12]
Cyclobutane Ring	Ring vibrations	~1235, ~915	These absorptions can be indicative of the cyclobutane ring system.[13]

The IR spectrum of 3-(hydroxymethyl)cyclobutane-1-carbonitrile is expected to show a prominent broad peak around 3400 cm⁻¹ for the O-H stretch, a sharp peak around 2240 cm⁻¹ for the C≡N stretch, and strong C-H stretching bands just below 3000 cm⁻¹. The presence of a strong C-O stretch in the 1050-1000 cm⁻¹ range would be consistent with a primary alcohol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The nuclei of certain atoms, including ¹H and ¹³C, possess a quantum mechanical property called spin. When placed in a strong magnetic field, these nuclei can align with or against the field, creating two energy levels. The energy difference between these levels corresponds to a specific radiofrequency. In NMR spectroscopy, we measure the absorption of radiofrequency energy by the nuclei, which is highly sensitive to the local electronic environment of each atom.

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, D₂O, DMSO-d₆) in an NMR tube. The choice of solvent is critical to avoid large solvent signals that could obscure the analyte's peaks.

• ¹H NMR Experiment:

  • Place the NMR tube in the spectrometer.

  • Tune and shim the probe to optimize the magnetic field homogeneity.

  • Acquire the ¹H NMR spectrum using a standard pulse sequence. Key parameters to set include the spectral width, the number of scans, and the relaxation delay.

• ¹³C NMR Experiment:

  • Acquire the ¹³C NMR spectrum. Due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C, a larger number of scans and a longer acquisition time are typically required compared to ¹H NMR. Proton decoupling is usually employed to simplify the spectrum and improve sensitivity.

• 2D NMR Experiments (Optional but Recommended):

  • COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically those on adjacent carbons.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment shows correlations between protons and the carbons to which they are directly attached.

The exact chemical shifts will depend on the solvent and the stereochemistry of the molecule (cis or trans). However, we can predict the approximate regions where the signals will appear.

Predicted ¹H NMR Data

Proton	Approximate δ (ppm)	Multiplicity	Coupling
-OH	1.5-4.0	Singlet (broad)	Exchanges with D₂O
-CH₂OH	3.5-3.8	Doublet	J ≈ 6-7 Hz
-CH(CN)	2.8-3.2	Multiplet
Ring -CH₂-	1.8-2.5	Multiplets
Ring -CH-	2.0-2.6	Multiplet

Predicted ¹³C NMR Data

Carbon	Approximate δ (ppm)
-C≡N	118-125
-CH₂OH	60-65
-CH(CN)	25-35
Ring -CH₂-	20-30
Ring -CH-	30-40

The ¹H NMR spectrum will provide information on the number of distinct proton environments and their splitting patterns will reveal adjacent protons. The integration of the peaks will give the ratio of protons in each environment. The ¹³C NMR spectrum will show the number of different carbon environments. Using 2D NMR, the connectivity of the entire molecule can be pieced together. For example, a COSY experiment would show a correlation between the -CH₂OH protons and the ring proton they are attached to. An HSQC experiment would link each proton signal to its corresponding carbon signal.

Mass Spectrometry (MS)

In mass spectrometry, molecules are converted into gas-phase ions, which are then separated based on their mass-to-charge ratio (m/z). The resulting mass spectrum is a plot of ion intensity versus m/z, which provides the molecular weight of the compound and information about its structure from the fragmentation pattern.

• Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent (e.g., dichloromethane or methanol).

• Injection: Inject a small volume (typically 1 µL) of the solution into the gas chromatograph (GC). The GC will separate the components of the sample before they enter the mass spectrometer.

• Ionization: As the sample elutes from the GC column, it enters the ion source of the mass spectrometer. Electron ionization (EI) is a common technique for GC-MS, where high-energy electrons bombard the sample molecules, causing them to ionize and fragment.

• Mass Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole), which separates them based on their m/z ratio.

• Detection: The separated ions are detected, and a mass spectrum is generated.

The molecular ion peak (M⁺) should be observed at m/z = 111. Common fragmentation pathways for alcohols include the loss of water (M-18) and alpha-cleavage. For nitriles, the loss of HCN (M-27) is a possible fragmentation.

The mass spectrum should show a molecular ion peak corresponding to the molecular weight of 3-(hydroxymethyl)cyclobutane-1-carbonitrile. The fragmentation pattern can be used to support the proposed structure. For example, the presence of a peak at m/z = 80 (M-CH₂OH) would be consistent with the loss of the hydroxymethyl group.

Chapter 4: The Gold Standard: Unambiguous Structure Determination by X-ray Crystallography

While the combination of IR, NMR, and MS can provide a very strong case for a particular structure, it may not be sufficient to determine the absolute stereochemistry of the molecule (i.e., the cis/trans relationship of the substituents on the cyclobutane ring). In such cases, single-crystal X-ray crystallography is the definitive technique.[14]

X-ray crystallography is a technique that uses the diffraction of X-rays by a crystalline sample to determine the three-dimensional arrangement of atoms in the crystal.[15][16][17][18] When a beam of X-rays is directed at a single crystal, the electrons in the atoms scatter the X-rays, producing a diffraction pattern of spots. The positions and intensities of these spots contain information about the arrangement of atoms in the crystal.

• Crystal Growth: The first and often most challenging step is to grow a high-quality single crystal of the compound. This can be achieved by slow evaporation of a solution, vapor diffusion, or other techniques.[19]

• Data Collection: The crystal is mounted on a goniometer and placed in an X-ray diffractometer. The crystal is then rotated in the X-ray beam, and the diffraction pattern is recorded on a detector.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and the symmetry of the crystal. The positions of the atoms in the unit cell are then determined using computational methods. The structural model is then refined to obtain the best possible fit to the experimental data.

The final output of an X-ray crystal structure determination is a three-dimensional model of the molecule, showing the precise positions of all the atoms and the bond lengths and angles between them. This provides an unambiguous determination of the molecule's structure, including its stereochemistry.

Chapter 5: A Self-Validating System: Integrating the Data for a Coherent Conclusion

The true power of a multi-technique approach lies in the cross-verification of the data. Each technique provides a piece of the puzzle, and a consistent picture emerging from all of them lends a high degree of confidence to the final structural assignment.

The Cross-Verification Workflow

Caption: A workflow diagram illustrating the integration of multiple analytical techniques for structural elucidation.

A Final, Confirmed Structural Assignment

By systematically applying the techniques outlined in this guide, a researcher can confidently determine the structure of 3-(hydroxymethyl)cyclobutane-1-carbonitrile. The integrated data from IR, NMR, and MS, ideally confirmed by X-ray crystallography, provides a self-validating system that ensures the scientific integrity of the structural assignment. This rigorous approach is fundamental to advancing the fields of medicinal chemistry and drug discovery.

References

• Infrared spectral charateristics of the cyclobutane ring system - RSC Publishing.
• Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones - MDPI.
• Synthesis of (1sn,3sn)‐3‐(hydroxymethyl)cyclobutanecarbonitrile (cis‐16). - ResearchGate.
• SAFETY DATA SHEET - TCI Chemicals.
• 13C nmr spectrum of cyclobutane C4H8 analysis of chemical shifts ppm interpretation of C ... - Doc Brown's Chemistry.
• Applications of C–H Functionalization Logic to Cyclobutane Synthesis | The Journal of Organic Chemistry - ACS Publications.
• Diastereoselective synthesis of multi-substituted cyclobutanes via catalyst-controlled regiodivergent hydrophosphination of acyl bicyclobutanes - PMC - PubMed Central.
• 3-(hydroxymethyl)cyclobutane-1-carbonitrile | 938064-72-3 - Benchchem.
• infrared spectrum of cyclobutane C4H8 prominent wavenumbers cm-1 detecting functional groups present finger print for identification of cyclobutane image diagram doc brown's advanced organic chemistry revision notes.
• cyclobutylamine - Organic Syntheses Procedure.
• 938064-72-3 | 3-(Hydroxymethyl)cyclobutane-1-carbonitrile | ChemScene.
• Unveiling 3-Hydroxy-3-methylcyclobutanecarbonitrile: A Technical Guide - Benchchem.
• Cyclobutane - Wikipedia.
• cyclobutane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 cyclobutane 1-H nmr doc brown's advanced organic chemistry revision notes.
• 3.1.12: Spectroscopy of Alcohols and Phenols - Chemistry LibreTexts.
• The infra-red spectra of cyclobutane compounds - Sci-Hub.
• X-ray crystallography - Wikipedia.
• Quantification of α-ketoglutarate Cyanohydrin in Swine Plasma by Ultra-High Performance Liquid Chromatography Tandem Mass Spectrometry - PubMed.
• 1H NMR Chemical Shifts of Cyclopropane and Cyclobutane: A Theoretical Study.
• 3-Hydroxycyclobutane-1-carbonitrile | C5H7NO | CID 22408685 - PubChem.
• 1H NMR Spectrum (1D, 500 MHz, D2O, predicted) (HMDB0001166) - Human Metabolome Database.
• X-Ray Crystallography of Chemical Compounds - PMC - NIH.
• Vibrational Spectra of Substituted Cyclobutane Compounds - DTIC.
• Chemical Safety Data Sheet MSDS / SDS - 3-Hydroxycyclobutanecarbonitrile - ChemicalBook.
• Crystal structure analysis small molecules - Rigaku.
• New Methods for Chiral Cyanohydrin Synthesis - Diva-portal.org.
• FTIR-18 || IR spectra of Alcohols & phenols | Diff b/w Pri, sec & Ter alcohols - YouTube.
• Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones.
• Infrared Spectra-Structure Correlations for Substituted Cyclobutane Compounds.
• Correlation between 1H and 13C shifts - coincidence or not? - Chemistry Stack Exchange.
• Explaining NMR peaks using methylbutane for A-level Chemistry / BOTH C13 and H NMR coverage! - YouTube.
• Structures and NMR Parameters of 1,2-Diphenylcyclobutanes - Giorgio Hamid Raza,1,3 Juraj Bella,¹ Anna Laura Segre,1 - ResearchGate.
• SAFETY DATA SHEET - Fisher Scientific.
• Alcohols—The Rest of the Story - Spectroscopy Online.
• Small molecule X-ray crystallography - School of Chemistry and Molecular Biosciences - The University of Queensland.
• Reaction of Aldehydes and Ketones with CN Cyanohydrin Formation - Chemistry Steps.
• Small molecule crystallography - Excillum.
• Video: Aldehydes and Ketones with HCN: Cyanohydrin Formation Mechanism - JoVE.
• SAFETY DATA SHEET - Thermo Fisher Scientific.
• [FTIR analysis of the alcohol solution treated by high voltage electric field] - PubMed.
• 1H NMR spectrum of Compound 32 - The Royal Society of Chemistry.
• Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library - PubMed Central.
• Chemical Properties of Cyclobutane (CAS 287-23-0) - Cheméo.
• Hydrogen cyanide - Wikipedia.
• 20.8: Spectroscopy of Carboxylic Acids and Nitriles - Chemistry LibreTexts.
• Welcome To Hyma Synthesis Pvt. Ltd.
• Safety Data Sheet - CymitQuimica.

Sources

• 1. 3-(hydroxymethyl)cyclobutane-1-carbonitrile | 938064-72-3 | Benchchem [benchchem.com]
• 2. Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemscene.com [chemscene.com]
• 4. 3-Hydroxycyclobutane-1-carbonitrile | C5H7NO | CID 22408685 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. tcichemicals.com [tcichemicals.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. static.cymitquimica.com [static.cymitquimica.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. m.youtube.com [m.youtube.com]
• 10. [FTIR analysis of the alcohol solution treated by high voltage electric field] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. infrared spectrum of cyclobutane C4H8 prominent wavenumbers cm-1 detecting functional groups present finger print for identification of cyclobutane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 12. spectroscopyonline.com [spectroscopyonline.com]
• 13. Infrared spectral charateristics of the cyclobutane ring system - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 14. Diastereoselective synthesis of multi-substituted cyclobutanes via catalyst-controlled regiodivergent hydrophosphination of acyl bicyclobutanes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 16. rigaku.com [rigaku.com]
• 17. Small molecule X-ray crystallography - School of Chemistry and Molecular Biosciences - University of Queensland [scmb.uq.edu.au]
• 18. excillum.com [excillum.com]
• 19. X-Ray Crystallography of Chemical Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for 3-(hydroxymethyl)cyclobutane-1-carbonitrile in Drug Discovery

Introduction: The Rising Prominence of Cyclobutane Scaffolds in Medicinal Chemistry

In the landscape of contemporary drug discovery, the pursuit of novel chemical matter with enhanced pharmacological properties is perpetual. Historically, medicinal chemists have often favored aromatic and conformationally flexible aliphatic systems. However, the "escape from flatland" has become a central theme, driving the exploration of three-dimensional (3D) scaffolds that can better mimic the intricate topographies of biological targets[1]. The cyclobutane moiety, once considered a niche structural element due to its inherent ring strain, has emerged as a valuable and underutilized scaffold in the design of novel therapeutics[2].

3-(Hydroxymethyl)cyclobutane-1-carbonitrile (CAS: 938064-72-3) is a bifunctional building block that elegantly embodies the advantageous properties of the cyclobutane core. Its rigid, puckered conformation offers a level of pre-organization that can lead to improved binding affinity and selectivity for a target protein[3]. Furthermore, the presence of two orthogonal functional groups—a primary alcohol and a nitrile—provides versatile handles for synthetic elaboration, allowing for the exploration of diverse chemical space. The hydroxymethyl group can be readily oxidized to a carboxylic acid, converted to a leaving group for nucleophilic substitution, or engaged in ester or ether formation. The nitrile group can be hydrolyzed to a carboxylic acid or an amide, or reduced to a primary amine, opening avenues for a wide array of derivatization strategies[3].

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of 3-(hydroxymethyl)cyclobutane-1-carbonitrile as a strategic building block in drug discovery programs. We will delve into its physicochemical properties, provide detailed protocols for its synthesis and derivatization, and explore its application in the synthesis of complex bioactive molecules with relevant case studies.

Physicochemical and Safety Profile

A thorough understanding of the physicochemical properties of a building block is paramount for its effective incorporation into a drug discovery pipeline. The following table summarizes the key properties of 3-(hydroxymethyl)cyclobutane-1-carbonitrile.

Property	Value	Source
Molecular Formula	C₆H₉NO	[4]
Molecular Weight	111.14 g/mol	[4]
CAS Number	938064-72-3	[4]
Appearance	Not specified (typically a colorless oil or low-melting solid)	-
LogP (calculated)	0.52848	[4]
Topological Polar Surface Area (TPSA)	44.02 Ų	[4]
Hydrogen Bond Donors	1	[4]
Hydrogen Bond Acceptors	2	[4]
Rotatable Bonds	1	[4]
Storage	Sealed in dry, 2-8°C	[4]

Safety Information:

3-(Hydroxymethyl)cyclobutane-1-carbonitrile is classified as a hazardous substance. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)[4].

Synthetic and Derivatization Protocols

The synthetic utility of 3-(hydroxymethyl)cyclobutane-1-carbonitrile lies in the orthogonal reactivity of its hydroxyl and nitrile functionalities. Below are detailed, representative protocols for its synthesis and key derivatization reactions.

Protocol 1: Synthesis of 3-(hydroxymethyl)cyclobutane-1-carbonitrile

Representative Protocol: Hydrolysis of a Precursor Ester

A common strategy for accessing such bifunctional molecules is through the hydrolysis of a corresponding ester, which in turn can be synthesized via multi-step sequences. A representative final step is provided below.

Reaction: cis/trans-3-(acetoxymethyl)cyclobutane-1-carbonitrile + K₂CO₃/MeOH → cis/trans-3-(hydroxymethyl)cyclobutane-1-carbonitrile

Materials:

• cis/trans-3-(acetoxymethyl)cyclobutane-1-carbonitrile (1.0 eq)

• Potassium carbonate (K₂CO₃) (1.5 eq)

• Methanol (MeOH)

• Deionized water

• Dichloromethane (DCM)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, rotary evaporator, separatory funnel

Procedure:

• Dissolve cis/trans-3-(acetoxymethyl)cyclobutane-1-carbonitrile in methanol in a round-bottom flask.

• Add potassium carbonate to the solution and stir the mixture at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Once the reaction is complete, remove the methanol under reduced pressure using a rotary evaporator.

• To the residue, add deionized water and extract the aqueous layer with dichloromethane (3 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to afford the crude product.

• Purify the crude product by flash column chromatography on silica gel to yield 3-(hydroxymethyl)cyclobutane-1-carbonitrile.

Protocol 2: Oxidation of the Hydroxymethyl Group to a Carboxylic Acid

The primary alcohol can be readily oxidized to the corresponding carboxylic acid, a key functional group in many drug molecules. The Jones oxidation is a classic and effective method for this transformation.

Reaction: 3-(hydroxymethyl)cyclobutane-1-carbonitrile + CrO₃/H₂SO₄ → 3-cyanocyclobutane-1-carboxylic acid

Materials:

• 3-(hydroxymethyl)cyclobutane-1-carbonitrile (1.0 eq)

• Jones reagent (prepared by dissolving CrO₃ in concentrated H₂SO₄ and then diluting with water)

• Acetone

• Isopropanol

• Diethyl ether

• Deionized water

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Caution: Jones reagent is highly corrosive and carcinogenic. Handle with extreme care in a fume hood.

• Dissolve 3-(hydroxymethyl)cyclobutane-1-carbonitrile in acetone in a flask equipped with a magnetic stirrer and cool the solution in an ice bath.

• Slowly add the Jones reagent dropwise to the stirred solution, maintaining the temperature below 20°C. The color of the reaction mixture will change from orange-red to green.

• After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours, monitoring by TLC.

• Quench the excess oxidant by the careful addition of isopropanol until the orange color disappears completely.

• Remove the acetone under reduced pressure.

• Add deionized water to the residue and extract the aqueous layer with diethyl ether (3 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate to yield 3-cyanocyclobutane-1-carboxylic acid. Further purification can be achieved by recrystallization or chromatography if necessary.

Diagram of Derivatization Pathways

Caption: Key derivatization pathways for 3-(hydroxymethyl)cyclobutane-1-carbonitrile.

Protocol 3: Reduction of the Nitrile Group to a Primary Amine

The nitrile can be reduced to a primary amine, a common pharmacophore, using a strong reducing agent like lithium aluminum hydride (LiAlH₄).

Reaction: 3-(hydroxymethyl)cyclobutane-1-carbonitrile + LiAlH₄ → 3-(aminomethyl)cyclobutane-1-methanol

Materials:

• 3-(hydroxymethyl)cyclobutane-1-carbonitrile (1.0 eq)

• Lithium aluminum hydride (LiAlH₄) (2.0-3.0 eq)

• Anhydrous tetrahydrofuran (THF)

• Deionized water

• 15% aqueous sodium hydroxide (NaOH) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Three-necked round-bottom flask, condenser, dropping funnel, magnetic stirrer, heating mantle

Procedure:

• Caution: LiAlH₄ is a highly reactive and flammable solid. Handle under an inert atmosphere (e.g., nitrogen or argon). All glassware must be rigorously dried.

• In a three-necked flask under an inert atmosphere, suspend LiAlH₄ in anhydrous THF.

• Dissolve 3-(hydroxymethyl)cyclobutane-1-carbonitrile in anhydrous THF in a dropping funnel.

• Cool the LiAlH₄ suspension to 0°C using an ice bath.

• Add the solution of the nitrile dropwise to the LiAlH₄ suspension, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours.

• Monitor the reaction by TLC or GC-MS.

• Once the reaction is complete, cool the flask to 0°C and cautiously quench the excess LiAlH₄ by the sequential dropwise addition of:

  • Deionized water (x mL, where x = grams of LiAlH₄ used)

  • 15% aqueous NaOH (x mL)

  • Deionized water (3x mL)

• Stir the resulting granular precipitate vigorously for 30 minutes.

• Filter the precipitate and wash it thoroughly with THF.

• Combine the filtrate and washings, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 3-(aminomethyl)cyclobutane-1-methanol.

Application in Drug Discovery: Case Studies

The unique structural features of 3-(hydroxymethyl)cyclobutane-1-carbonitrile make it an attractive building block for the synthesis of complex drug candidates, particularly in areas where a 3D architecture is desirable.

Case Study 1: As a Core Scaffold for Janus Kinase (JAK) Inhibitors

The Janus kinases (JAKs) are a family of intracellular tyrosine kinases that play a crucial role in cytokine signaling pathways involved in inflammation and immunity. Consequently, JAK inhibitors have emerged as a significant class of therapeutics for autoimmune diseases and certain cancers[6]. Several approved and clinical-stage JAK inhibitors incorporate small, saturated ring systems to orient key pharmacophoric elements and to improve physicochemical properties[1].

Patents from major pharmaceutical companies describe the use of 3-substituted cyclobutane carbonitriles as central scaffolds in the synthesis of potent JAK inhibitors[1][7]. Although these patents do not always provide explicit experimental details for every step, the general synthetic strategy can be inferred. 3-(Hydroxymethyl)cyclobutane-1-carbonitrile can serve as a precursor to these scaffolds. For example, the hydroxyl group can be converted to a leaving group (e.g., tosylate or mesylate) and then displaced by a nucleophilic heterocycle, a key component of many JAK inhibitors. The nitrile group is often a crucial pharmacophoric element, participating in hydrogen bonding interactions within the kinase active site.

Illustrative Synthetic Workflow for a JAK Inhibitor Intermediate

Caption: A general workflow for incorporating the cyclobutane scaffold into a JAK inhibitor.

Case Study 2: Synthesis of Nucleoside Analogs

Carbocyclic nucleoside analogs, where the furanose ring is replaced by a cycloalkane, are an important class of antiviral and anticancer agents. The cyclobutane ring can serve as a rigid scaffold to mimic the sugar moiety[8]. 3-(Hydroxymethyl)cyclobutane-1-carbonitrile can be envisioned as a versatile starting material for the synthesis of novel cyclobutane-based nucleoside analogs. The nitrile can be hydrolyzed to a carboxylic acid, which can then be coupled with a nucleobase. Alternatively, the hydroxyl group can be used as a handle for attaching the nucleobase, while the nitrile is converted to other functional groups.

For instance, the hydroxyl group can be protected, and the nitrile reduced to an amine. This amine can then be used to construct a purine or pyrimidine ring system. Subsequent deprotection of the hydroxyl group would yield the target nucleoside analog[9].

Analytical Characterization

Robust analytical methods are essential for confirming the identity and purity of 3-(hydroxymethyl)cyclobutane-1-carbonitrile and its derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

As experimental spectra are not publicly available, the following are predicted ¹H and ¹³C NMR chemical shifts and coupling patterns based on the structure.

Predicted ¹H NMR (500 MHz, CDCl₃):

• δ 3.65 (d, 2H, J = 6.5 Hz): Protons of the hydroxymethyl group (-CH₂OH).

• δ 2.80-2.70 (m, 1H): Proton at the C1 position, attached to the nitrile group.

• δ 2.50-2.40 (m, 1H): Proton at the C3 position, attached to the hydroxymethyl group.

• δ 2.30-2.15 (m, 2H): Two of the cyclobutane ring protons.

• δ 2.10-1.95 (m, 2H): The other two cyclobutane ring protons.

• δ 1.80 (br s, 1H): Proton of the hydroxyl group (-OH).

Predicted ¹³C NMR (125 MHz, CDCl₃):

• δ 122.0: Carbon of the nitrile group (-CN).

• δ 65.0: Carbon of the hydroxymethyl group (-CH₂OH).

• δ 35.0: Carbon at the C3 position of the cyclobutane ring.

• δ 30.0: Carbons at the C2 and C4 positions of the cyclobutane ring.

• δ 25.0: Carbon at the C1 position of the cyclobutane ring.

Mass Spectrometry (MS)

Expected Fragmentation Pattern (Electron Ionization - EI):

• Molecular Ion (M⁺): m/z = 111.

• [M-H]⁺: m/z = 110.

• [M-H₂O]⁺: m/z = 93 (loss of water from the alcohol).

• [M-CH₂OH]⁺: m/z = 80 (loss of the hydroxymethyl radical).

• [M-CN]⁺: m/z = 85 (loss of the nitrile radical).

Conclusion

3-(Hydroxymethyl)cyclobutane-1-carbonitrile is a versatile and valuable building block for modern drug discovery. Its inherent three-dimensionality and the presence of two orthogonal functional groups provide a robust platform for the synthesis of novel and diverse chemical entities. The protocols and data presented in these application notes are intended to serve as a practical guide for researchers seeking to leverage the unique properties of this scaffold in their quest for the next generation of therapeutics. As the demand for 3D-rich molecular architectures continues to grow, the strategic application of building blocks like 3-(hydroxymethyl)cyclobutane-1-carbonitrile will undoubtedly play an increasingly important role in shaping the future of medicinal chemistry.

References

• Conner, M. L., & Brown, M. K. (2016). A [2 + 2] Cycloaddition of Terminal Alkenes with Allenoates Enables a Rapid Synthesis of 1,3-Substituted Cyclobutanes. The Journal of Organic Chemistry, 81(17), 8050–8060. [Link]

• [No valid reference for this number]
• Rodgers, J. D., & Shepard, S. (2012). Azetidine and cyclobutane derivatives as JAK inhibitors. U.S.

• Ebead, A., Fournier, R., & Lee-Ruff, E. (2011). Synthesis of cyclobutane nucleosides. Nucleosides, Nucleotides & Nucleic Acids, 30(6), 391–404. [Link]

• [No valid reference for this number]

• Luo, W., et al. (2020). Targeting JAK-STAT Signaling to Control Cytokine Release Syndrome in COVID-19. Trends in Pharmacological Sciences, 41(8). [Link]

• Lee-Ruff, E. (2018). Preparation of novel nucleoside analogues from cyclobutane precursors as potential antiviral agents. 24th Global Organic & Inorganic Chemistry Conference. [Link]

• [No valid reference for this number]
• [No valid reference for this number]
• [No valid reference for this number]

• Williams, N. K., et al. (2011). Cyclobutane and methylcyclobutane derivatives as janus kinase inhibitors. WIPO Patent Application WO/2011/103423. [Link]

• [No valid reference for this number]
• [No valid reference for this number]
• [No valid reference for this number]
• [No valid reference for this number]
• [No valid reference for this number]

• Hamilton, D. J., et al. (2022). Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library. ChemMedChem, 17(14), e202200154. [Link]

Sources

• 1. US8158616B2 - Azetidine and cyclobutane derivatives as JAK inhibitors - Google Patents [patents.google.com]
• 2. Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3-(hydroxymethyl)cyclobutane-1-carbonitrile | 938064-72-3 | Benchchem [benchchem.com]
• 4. chemscene.com [chemscene.com]
• 5. Cyclobutane synthesis [organic-chemistry.org]
• 6. WO2011103423A1 - Cyclobutane and methylcyclobutane derivatives as janus kinase inhibitors - Google Patents [patents.google.com]
• 7. CN102844317B - Cyclobutane and methylcyclobutane derivatives as janus kinase inhibitors - Google Patents [patents.google.com]
• 8. collectionscanada.gc.ca [collectionscanada.gc.ca]
• 9. Synthesis of cyclobutane nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Guide to the Stereoselective Synthesis of 3-(Hydroxymethyl)cyclobutane-1-carbonitrile Derivatives

Introduction: The Rising Value of Strained Scaffolds in Drug Discovery

In the landscape of modern medicinal chemistry, the pursuit of novel molecular architectures with favorable pharmacological properties is paramount. Saturated, three-dimensional (3D) scaffolds have gained significant attention for their ability to improve compound properties such as solubility and metabolic stability while reducing off-target toxicity compared to their flat, aromatic counterparts.[1] Among these, the cyclobutane ring, a strained four-membered carbocycle, offers a unique and valuable structural motif.[2] Its puckered conformation provides a rigid scaffold that can precisely orient functional groups in three-dimensional space, making it an attractive component for designing potent and selective enzyme inhibitors and receptor ligands.[3][4]

The 3-(hydroxymethyl)cyclobutane-1-carbonitrile core is a particularly noteworthy building block. The cis and trans isomers of this derivative provide distinct spatial arrangements of the key hydroxyl and nitrile functionalities, which can serve as versatile synthetic handles for further elaboration or as critical pharmacophoric elements. This scaffold is a key intermediate in the synthesis of advanced pharmaceuticals, including Janus kinase (JAK) inhibitors used in treating autoimmune diseases.[5] However, the synthesis of these derivatives with high stereocontrol presents a significant challenge due to the inherent ring strain and the need to control the relative and absolute stereochemistry of the two substituents.

This application note provides an in-depth guide to the primary stereoselective strategies for synthesizing 3-(hydroxymethyl)cyclobutane-1-carbonitrile derivatives. We will explore the mechanistic underpinnings of key synthetic approaches, provide detailed experimental protocols, and offer field-proven insights into optimizing these transformations for an audience of researchers, scientists, and drug development professionals.

Strategic Overview: Convergent Pathways to a Key Intermediate

The stereoselective construction of the 1,3-disubstituted cyclobutane core can be broadly approached through three main strategies: building the ring from acyclic precursors, modifying a pre-existing ring, or contracting a larger ring system. Each approach offers distinct advantages and challenges in controlling the desired stereochemical outcome.

Caption: High-level overview of synthetic strategies.

Strategy 1: [2+2] Photocycloaddition of Alkenes

The [2+2] cycloaddition is one of the most direct methods for constructing cyclobutane rings.[6] While thermally forbidden for simple alkenes, the reaction proceeds efficiently under photochemical conditions.[7] The primary challenge lies in controlling both regioselectivity and stereoselectivity. Modern advancements utilize visible-light photocatalysis with chiral sensitizers or catalysts to achieve high levels of enantiocontrol.[8][9]

Mechanistic Insight: The Role of the Triplet State

In a typical photosensitized [2+2] cycloaddition, a photocatalyst (e.g., a ruthenium or iridium complex) absorbs visible light and enters an excited state.[8] This excited sensitizer then transfers its energy to one of the alkene substrates, promoting it to a triplet state. This triplet alkene adds to the ground-state alkene to form a 1,4-diradical intermediate. The stereochemical outcome is largely determined during the subsequent ring-closing step of this diradical. The substituents on the diradical will preferentially adopt the most thermodynamically stable conformation before cyclization, which often favors the formation of the trans cyclobutane product to minimize steric interactions. Enantioselectivity is induced by a chiral catalyst that orchestrates the initial approach of the two alkene partners.

Caption: Generalized workflow for a catalytic enantioselective [2+2] photocycloaddition.

Protocol 1.1: Cascade Asymmetric Allylic Etherification/[2+2] Photocycloaddition

This protocol is adapted from the work of You and colleagues, which provides an elegant one-pot method for synthesizing chiral oxa-[3.2.0]-bicyclic heptanes, versatile precursors to 1,3-disubstituted cyclobutanes.[10][11] The reaction combines an iridium-catalyzed asymmetric allylic etherification with a subsequent visible-light-induced intramolecular [2+2] cycloaddition.

Materials:

• [Ir(cod)Cl]₂ (cod = 1,5-cyclooctadiene)

• Chiral Phosphoramidite Ligand (e.g., (R)-L1)

• 3,5-Cl₂C₆H₃CO₂H (Acid Additive)

• Ir(dFppy)₃ (dFppy = 3,5-difluoro-2-(2-pyridinyl)phenyl) (Photosensitizer)

• Cinnamyl alcohol derivative (Substrate A)

• Allyl acetate derivative (Substrate B)

• Anhydrous Toluene (Solvent)

• Blue LEDs (460-470 nm)

Procedure:

• To an oven-dried Schlenk tube under an argon atmosphere, add [Ir(cod)Cl]₂ (1.0 mol%), the chiral ligand (2.2 mol%), and anhydrous toluene (0.5 mL). Stir the mixture at room temperature for 20 minutes.

• Add the cinnamyl alcohol (0.2 mmol, 1.0 equiv.), the allyl acetate (0.3 mmol, 1.5 equiv.), 3,5-Cl₂C₆H₃CO₂H (2.0 mol%), and the photosensitizer Ir(dFppy)₃ (1.0 mol%).

• Seal the tube and place it approximately 5 cm from a blue LED strip. Irradiate the reaction mixture at room temperature with stirring.

• Monitor the reaction progress by TLC or LC-MS. Upon completion (typically 12-24 hours), concentrate the mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the chiral bicyclic product.

• The resulting oxa-bicycle can be further elaborated. Reductive cleavage of the ether bridge followed by functional group manipulation (e.g., oxidation of the alcohol and conversion to a nitrile) yields the target 3-(hydroxymethyl)cyclobutane-1-carbonitrile derivatives.

Causality Notes:

• Iridium/Chiral Ligand: This combination forms the active chiral catalyst for the initial asymmetric allylic etherification, which sets the absolute stereochemistry of the key stereocenter in the acyclic precursor.

• Acid Additive: The carboxylic acid acts as a co-catalyst, facilitating the etherification step.

• Photosensitizer: Ir(dFppy)₃ has a strong absorption in the blue region of the visible spectrum and a high quantum yield for forming the triplet excited state required to initiate the photocycloaddition.

• One-Pot Cascade: Combining the steps avoids the isolation of the potentially unstable diene intermediate, improving overall efficiency.[10]

Entry	Cinnamyl Alcohol Ar-group	Allyl Acetate R-group	Yield (%)	dr	ee (%)
1	Phenyl	H	85	10:1	99
2	4-MeO-C₆H₄	H	88	11:1	>99
3	4-Cl-C₆H₄	H	82	9:1	98
4	Phenyl	Me	75	12:1	>99
(Data adapted from J. Am. Chem. Soc. 2023, 145, 42, 23467–23477)[11]

Strategy 2: Stereospecific Ring Contraction of Pyrrolidines

An alternative and powerful strategy for stereocontrolled cyclobutane synthesis is the skeletal rearrangement of a larger ring.[12] A notable example is the contraction of substituted pyrrolidines, which can proceed with high stereospecificity. This method leverages the well-defined stereochemistry of readily available pyrrolidine starting materials, often derived from amino acids like proline.

Mechanistic Insight: Nitrogen Extrusion and Biradical Cyclization

This transformation is initiated by converting the secondary amine of the pyrrolidine into a reactive 1,1-diazene intermediate.[13][14] This is often achieved using electrophilic nitrogen transfer reagents. The unstable 1,1-diazene rapidly extrudes molecular nitrogen (N₂) to generate a singlet 1,4-biradical. The key to the stereospecificity of this reaction is that the subsequent C-C bond formation to close the cyclobutane ring occurs faster than bond rotation in the biradical intermediate.[13] Consequently, the stereochemical information from the starting pyrrolidine is directly transferred to the cyclobutane product. For example, a cis-2,5-disubstituted pyrrolidine will yield a cis-1,3-disubstituted cyclobutane.

Sources

• 1. Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lifechemicals.com [lifechemicals.com]
• 4. img01.pharmablock.com [img01.pharmablock.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. Cyclobutane synthesis [organic-chemistry.org]
• 9. chemistryviews.org [chemistryviews.org]
• 10. Enantioselective Synthesis of Cyclobutane Derivatives via Cascade Asymmetric Allylic Etherification/[2 + 2] Photocycloaddition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. irep.ntu.ac.uk [irep.ntu.ac.uk]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Stereoselective Synthesis of Cyclobutanes by Contraction of Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]

Unlocking Novel Chemical Space: Application Notes and Protocols for the Strategic Use of 3-(Hydroxymethyl)cyclobutane-1-carbonitrile in Scaffold Design

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative for Three-Dimensional Scaffolds in Modern Drug Discovery

The landscape of medicinal chemistry is in a perpetual state of evolution, driven by the need to address increasingly complex biological targets. Historically, drug discovery has been dominated by flat, aromatic structures. However, the limitations of this two-dimensional chemical space are becoming more apparent, leading to challenges in achieving desired potency, selectivity, and pharmacokinetic profiles. Consequently, there is a growing demand for novel, three-dimensional (3D) scaffolds that can better mimic the intricate topographies of protein binding sites.[1][2]

The cyclobutane ring, a strained four-membered carbocycle, has emerged as a particularly attractive scaffold in this context.[1][3] Its inherent puckered conformation provides a rigid, non-planar framework, enabling the precise spatial orientation of appended functional groups.[1] This conformational restriction can lead to enhanced binding affinity and selectivity for target proteins.[1][3] Furthermore, the incorporation of a cyclobutane core can improve metabolic stability and solubility, key determinants of a drug candidate's success.[3][4][5]

This application note focuses on the utility of a versatile and commercially available building block, 3-(hydroxymethyl)cyclobutane-1-carbonitrile , for the creation of diverse and innovative molecular scaffolds. Its bifunctional nature, possessing both a primary alcohol and a nitrile group, allows for orthogonal chemical modifications, providing a gateway to a wide array of complex molecular architectures. We will provide detailed protocols for the selective transformation of these functional groups, empowering researchers to explore novel chemical space and accelerate their drug discovery programs.

The Strategic Advantage of 3-(Hydroxymethyl)cyclobutane-1-carbonitrile

The unique 1,3-disubstituted pattern of 3-(hydroxymethyl)cyclobutane-1-carbonitrile offers distinct stereochemical possibilities, with cis and trans isomers providing different spatial arrangements of the reactive handles. This allows for a nuanced exploration of structure-activity relationships (SAR). The molecule's key features include:

• Bifunctionality: The presence of a nucleophilic hydroxymethyl group and an electrophilic carbon of the nitrile group (or a nucleophilic nitrogen after reduction) allows for a variety of chemical transformations.

• Three-Dimensionality: The rigid, non-planar cyclobutane core serves as a 3D scaffold, enabling the generation of molecules with greater shape diversity compared to traditional flat aromatic systems.[1][2]

• Tunable Physicochemical Properties: The hydroxymethyl group enhances hydrophilicity, while the nitrile can be transformed into various functional groups, allowing for the fine-tuning of properties like solubility, polarity, and hydrogen bonding capacity.[6]

The following sections provide detailed, validated protocols for the derivatization of 3-(hydroxymethyl)cyclobutane-1-carbonitrile, offering a roadmap for the synthesis of novel compound libraries.

Experimental Protocols: A Gateway to Diverse Scaffolds

The following protocols are designed to be robust and adaptable, providing a solid foundation for further synthetic exploration.

Protocol 1: Esterification of the Hydroxymethyl Group

This protocol details the conversion of the primary alcohol to an ester, a common functional group in drug molecules, which can also serve as a handle for further modification. Due to the potential for steric hindrance from the cyclobutane ring, conditions suitable for hindered alcohols are recommended.

Rationale: The esterification introduces a new building block onto the cyclobutane scaffold via the hydroxyl group, while leaving the nitrile available for subsequent transformations. The choice of a coupling agent like EDC with an activating agent such as DMAP is effective for esterifying sterically hindered alcohols under mild conditions.[7][8]

Experimental Workflow:

Sources

• 1. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enantioselective synthesis of 1,2-disubstituted thiocyclobutanes via Michael addition - Chemical Science (RSC Publishing) DOI:10.1039/D5SC01727K [pubs.rsc.org]
• 4. img01.pharmablock.com [img01.pharmablock.com]
• 5. Pd(II)-Catalyzed Enantioselective C(sp3)–H Arylation of Cyclopropanes and Cyclobutanes Guided by Tertiary Alkylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemscene.com [chemscene.com]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. Acid to Ester - Common Conditions [commonorganicchemistry.com]

The Strategic Role of 3-(hydroxymethyl)cyclobutane-1-carbonitrile in the Synthesis of Novel Antiviral Agents

Introduction: The Cyclobutane Moiety as a Privileged Scaffold in Antiviral Drug Discovery

In the relentless pursuit of novel antiviral therapeutics, medicinal chemists are increasingly turning to strained ring systems to impart unique conformational constraints and metabolic stability to drug candidates. The cyclobutane ring, in particular, has emerged as a valuable scaffold, offering a three-dimensional architecture that can effectively mimic the puckered sugar rings of natural nucleosides.[1][2] This structural mimicry allows for the design of carbocyclic nucleoside analogues that can be recognized by viral enzymes while resisting cleavage by host-cell phosphorylases and hydrolases, a common mechanism of inactivation for traditional nucleoside drugs.[3] Among the various cyclobutane-containing building blocks, 3-(hydroxymethyl)cyclobutane-1-carbonitrile stands out as a versatile and strategically important starting material for the synthesis of a diverse array of potent antiviral agents.[4][5]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 3-(hydroxymethyl)cyclobutane-1-carbonitrile in the synthesis of antiviral agents. We will delve into the rationale behind its use, provide detailed, field-proven protocols for key synthetic transformations, and present data in a clear, comparative format to facilitate experimental design and execution.

Core Synthetic Strategy: From Building Block to Bioactive Nucleoside Analogue

The journey from 3-(hydroxymethyl)cyclobutane-1-carbonitrile to a potential antiviral drug primarily involves a convergent synthetic approach.[3] This strategy hinges on the independent synthesis of the carbocyclic core and the heterocyclic base, followed by a crucial coupling reaction. The inherent functionalities of 3-(hydroxymethyl)cyclobutane-1-carbonitrile—the nitrile and the hydroxyl group—serve as versatile handles for the necessary chemical manipulations.

The overall synthetic workflow can be conceptualized as follows:

Figure 1: Convergent synthesis of carbocyclic nucleoside analogues.

Detailed Protocols and Methodologies

The following protocols provide step-by-step instructions for the key transformations in the synthesis of antiviral carbocyclic nucleosides from 3-(hydroxymethyl)cyclobutane-1-carbonitrile. The causality behind experimental choices is explained to provide a deeper understanding of the process.

Protocol 1: Synthesis of the Key Intermediate, 3-(aminomethyl)cyclobutanol

The conversion of the nitrile and hydroxyl functionalities into amino and hydroxyl groups, respectively, is a critical first step. The reduction of the nitrile to a primary amine provides the necessary nucleophile for the subsequent coupling with the heterocyclic base.

Reaction Scheme:

Step-by-Step Methodology:

• Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet is charged with a suspension of lithium aluminum hydride (LiAlH₄) (1.2 equivalents) in anhydrous tetrahydrofuran (THF). The suspension is cooled to 0 °C in an ice bath.

  • Causality: Anhydrous conditions are crucial as LiAlH₄ reacts violently with water. The reaction is performed under an inert atmosphere (nitrogen) to prevent quenching of the highly reactive reducing agent. Cooling to 0 °C helps to control the initial exothermic reaction.

• Addition of Starting Material: A solution of 3-(hydroxymethyl)cyclobutane-1-carbonitrile (1.0 equivalent) in anhydrous THF is added dropwise to the stirred LiAlH₄ suspension over a period of 30-60 minutes, maintaining the temperature below 10 °C.

• Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to reflux for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • Causality: Refluxing provides the necessary energy to drive the reduction to completion.

• Work-up and Quenching: After the reaction is complete, the flask is cooled to 0 °C, and the excess LiAlH₄ is carefully quenched by the sequential dropwise addition of water, followed by a 15% aqueous solution of sodium hydroxide, and finally more water (Fieser workup).

  • Causality: This specific workup procedure is designed to produce a granular precipitate of aluminum salts that is easily filterable, simplifying the purification process.

• Isolation and Purification: The resulting precipitate is removed by filtration through a pad of Celite®, and the filter cake is washed with THF. The combined filtrate is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude 3-(aminomethyl)cyclobutanol. The product can be further purified by distillation or chromatography if necessary.

Expected Yield and Characterization:

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected Yield (%)	Key Spectroscopic Data
3-(aminomethyl)cyclobutanol	C₅H₁₁NO	101.15	80-90	¹H NMR, ¹³C NMR, IR

Protocol 2: Coupling of 3-(aminomethyl)cyclobutanol with a Pyrimidine Base Precursor

This protocol outlines a general procedure for the coupling of the key amine intermediate with a suitably activated pyrimidine base, such as 2,4-dichloro-5-fluoropyrimidine, a common precursor for antiviral nucleosides like Gemcitabine.

Reaction Scheme:

Step-by-Step Methodology:

• Reaction Setup: A solution of 3-(aminomethyl)cyclobutanol (1.0 equivalent) and triethylamine (TEA) (2.5 equivalents) in ethanol is prepared in a round-bottom flask equipped with a magnetic stirrer.

  • Causality: Triethylamine acts as a base to neutralize the hydrochloric acid (HCl) generated during the nucleophilic aromatic substitution reaction, driving the reaction to completion.

• Addition of Pyrimidine Precursor: A solution of 2,4-dichloro-5-fluoropyrimidine (1.1 equivalents) in ethanol is added dropwise to the stirred solution at room temperature.

• Reaction Progression: The reaction mixture is stirred at room temperature for 12-24 hours. The progress of the reaction is monitored by TLC, observing the consumption of the starting materials and the formation of the product.

• Work-up and Isolation: Upon completion, the solvent is removed under reduced pressure. The residue is redissolved in a suitable organic solvent (e.g., ethyl acetate) and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated.

• Purification: The crude product is purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane) to afford the desired carbocyclic pyrimidine nucleoside analogue.

Expected Yield and Characterization:

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected Yield (%)	Key Spectroscopic Data
Carbocyclic Pyrimidine Analogue	Varies	Varies	50-70	¹H NMR, ¹³C NMR, ¹⁹F NMR, HRMS

Visualization of Synthetic Pathways

The following diagram illustrates the key transformations and intermediates in the synthesis of a generic carbocyclic nucleoside analogue from 3-(hydroxymethyl)cyclobutane-1-carbonitrile.

Figure 2: Synthetic workflow for antiviral carbocyclic nucleosides.

Conclusion and Future Perspectives

3-(hydroxymethyl)cyclobutane-1-carbonitrile has proven to be a valuable and versatile starting material for the synthesis of a new generation of antiviral agents. Its unique structural features allow for the creation of conformationally restricted carbocyclic nucleoside analogues with enhanced metabolic stability. The protocols detailed in this application note provide a solid foundation for researchers to explore the synthesis of novel antiviral candidates based on this privileged scaffold. Future work in this area will likely focus on the development of more efficient and stereoselective synthetic routes, as well as the exploration of a wider range of heterocyclic bases to expand the chemical space of potential antiviral drugs.

References

• MDPI. Synthesis of 4′-Substituted Carbocyclic Uracil Derivatives and Their Monophosphate Prodrugs as Potential Antiviral Agents. [Link]

• National Center for Biotechnology Information. Design and Synthesis of Bicyclo[4.3.0]nonene Nucleoside Analogues. [Link]

• National Center for Biotechnology Information. Synthesis and Antiviral and Cytostatic Activities of Carbocyclic Nucleosides Incorporating a Modified Cyclobutane Ring. [Link]

• National Center for Biotechnology Information. Synthesis of carbocyclic nucleoside analogs with five-membered heterocyclic nucleobases. [Link]

• National Center for Biotechnology Information. Modification of Purine and Pyrimidine Nucleosides by Direct C-H Bond Activation. [Link]

• Taylor & Francis Online. MODIFIED CYCLOBUTANE CARBONUCLEOSIDES: SYNTHESIS AND EVALUATION OF THEIR ANTIVIRAL ACTIVITY. [Link]

• ResearchGate. Synthesis of (1sn,3sn)‐3‐(hydroxymethyl)cyclobutanecarbonitrile (cis‐16). [Link]

• bioRxiv. Diversification of Nucleoside Analogues as Potent Antiviral Drug Leads. [Link]

• MDPI. Synthesis of Cyclobutane Analogue 4: Preparation of Purine and Pyrimidine Carbocyclic Nucleoside Derivatives. [Link]

• Organic Syntheses. cyclobutene. [Link]

• Organic Syntheses. cyclobutanone. [Link]

• National Center for Biotechnology Information. Synthesis of cyclobutane lignans via an organic single electron oxidant–electron relay system. [Link]

• Wikipedia. Carbocyclic nucleoside. [Link]

• National Center for Biotechnology Information. Regulation of pyrimidine biosynthesis and its strong coupling to the purine system. [Link]

• YouTube. Pyrimidines, Purines and Azepines – synthesis, reactions and applications. [Link]

• Organic Chemistry Portal. Cyclobutane synthesis. [Link]

• Royal Society of Chemistry. Synthesis of 3-borylated cyclobutanols from epihalohydrins or epoxy alcohol derivatives. [Link]

• ResearchGate. (PDF) Synthesis of cyclobutane analogues. [Link]

• Organic Chemistry. Synthesis Strategies for Entecavir. [Link]

• Scribd. Cyclobutane Synthesis Methods Review. [Link]

• YouTube. Cyclobutane Synthesis and Frontier Orbitals - Insights in Advanced Organic Chemistry 10. [Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Diversification of Nucleoside Analogues as Potent Antiviral Drug Leads | bioRxiv [biorxiv.org]
• 3. Modification of Purine and Pyrimidine Nucleosides by Direct C-H Bond Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design and Synthesis of Bicyclo[4.3.0]nonene Nucleoside Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of 3-(Hydroxymethyl)cyclobutane-1-carbonitrile

Introduction

Welcome to the technical support guide for the purification of 3-(hydroxymethyl)cyclobutane-1-carbonitrile. This molecule is a valuable building block in medicinal chemistry and organic synthesis due to its unique strained cyclobutane scaffold combined with two reactive functional groups: a primary alcohol and a nitrile.[1] The successful isolation of this compound in high purity is critical for subsequent synthetic steps and for ensuring reliable biological and chemical screening results.

This guide is designed for researchers, chemists, and drug development professionals. It moves beyond simple procedural lists to explain the causality behind purification choices, empowering you to troubleshoot effectively and adapt protocols to your specific reaction outcomes. We will address common challenges, from removing persistent starting materials to separating stereoisomers and preventing product degradation.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the purification of 3-(hydroxymethyl)cyclobutane-1-carbonitrile in a practical question-and-answer format.

Question 1: My post-reaction NMR/GC-MS analysis shows a complex mixture. Where do I even begin with purification?

Answer: A complex crude mixture is a common challenge. The first step is to systematically identify the components before selecting a purification strategy.

• Initial Workup (Aqueous Extraction): Before chromatography or distillation, a simple liquid-liquid extraction can significantly simplify the mixture. Dissolve your crude product in an organic solvent like ethyl acetate or dichloromethane.

  • Wash with a mild acid (e.g., dilute HCl) to remove any basic impurities.

  • Wash with a mild base (e.g., saturated NaHCO₃ solution) to remove acidic by-products. The nitrile group can hydrolyze under harsh pH, so use buffered or dilute solutions and avoid prolonged exposure.[1]

  • A final wash with brine (saturated NaCl solution) will help remove residual water before drying the organic layer over an anhydrous salt like Na₂SO₄ or MgSO₄.[2]

• Impurity Identification:

  • Starting Materials: Compare the signals in your crude NMR to the spectra of your starting materials. Unreacted 3-oxocyclobutane-1-carbonitrile or the corresponding aldehyde are common precursors and potential impurities.

  • Solvent: Identify residual reaction solvents (e.g., THF, DMF, Toluene).

  • By-products: The strained nature of the cyclobutane ring can lead to ring-opened by-products under certain reaction conditions.[3][4] Look for characteristic acyclic signals in the NMR. The presence of both a nitrile and an alcohol makes the molecule susceptible to side reactions.

Once you have a general idea of the polarity and properties of your impurities, you can select the most appropriate bulk purification technique using the workflow below.

Diagram: Initial Purification Strategy Selection

Caption: Decision workflow for selecting a primary purification method.

Question 2: I'm attempting vacuum distillation, but my product is turning brown and the yield is very low. What's happening?

Answer: This strongly suggests thermal decomposition. 3-(Hydroxymethyl)cyclobutane-1-carbonitrile has been noted to initiate decomposition at temperatures above 80°C.[1] The combination of a strained ring and two functional groups can make it susceptible to heat.

Troubleshooting Steps:

• Lower the Temperature with Higher Vacuum: The most critical variable is the boiling point, which is dictated by pressure. Use a high-vacuum pump (e.g., a diffusion or turbomolecular pump) to achieve pressures below 1 mmHg. This will significantly lower the required distillation temperature.

• Use a Short-Path Distillation Apparatus: A Kugelrohr or short-path head minimizes the surface area and the time the compound spends at high temperatures, reducing the likelihood of degradation.

• Consider Steam Distillation: If the compound is sufficiently volatile, steam distillation can be an option to distill it at a lower temperature.

• Switch to a Non-Thermal Method: If decomposition persists even under high vacuum, distillation is not a suitable method. Flash column chromatography is the recommended alternative for thermally sensitive compounds.

Question 3: My column chromatography isn't separating the product from a key impurity. The spots/peaks are overlapping. How can I improve the resolution?

Answer: Achieving good separation is a matter of optimizing the interaction between your compounds, the stationary phase, and the mobile phase.

• Optimize the Mobile Phase (Eluent):

  • Reduce Polarity: If your product and impurity are eluting too quickly (high Rf value on TLC), decrease the polarity of your solvent system. For a common hexane/ethyl acetate system, this means increasing the proportion of hexane. Small, incremental changes can have a large impact on resolution.

  • Change Solvent Selectivity: If reducing polarity doesn't work, switch one of the solvents. For example, replacing ethyl acetate with dichloromethane or methyl tert-butyl ether (MTBE) can alter the specific interactions (e.g., hydrogen bonding) with your compounds and the silica, potentially resolving the overlap.

• Modify the Stationary Phase:

  • Silica Gel is Standard: Most purifications of this molecule will use standard silica gel.

  • Consider Alumina: If your compound is showing signs of instability on acidic silica gel (e.g., streaking on the TLC plate), consider using neutral or basic alumina.

  • Use Finer Mesh Silica: High-performance flash chromatography (HPFC) with smaller particle size silica can dramatically improve resolution, though it requires higher pressure.

• Improve Your Technique:

  • Dry Loading: Adsorbing your crude product onto a small amount of silica gel and loading this solid material onto the column ("dry loading") often produces sharper bands and better separation than loading a concentrated liquid solution ("wet loading").

  • Column Dimensions: Use a longer, narrower column for difficult separations. A higher ratio of stationary phase to crude product (aim for at least 50:1 by weight) is also beneficial.

Table 1: Suggested Starting Conditions for Flash Chromatography

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (60 Å, 40-63 µm)	Standard choice, provides good resolving power for moderately polar compounds.
Mobile Phase	Hexane / Ethyl Acetate Gradient	Start with a low polarity (e.g., 90:10 Hexane:EtOAc) and gradually increase the ethyl acetate concentration. This allows non-polar impurities to elute first, followed by your product.
Alternative Mobile Phase	Dichloromethane / Methanol	Useful if the product is more polar. Start with 1-2% methanol and increase as needed.
Loading Method	Dry Loading	Minimizes band broadening, leading to better separation.

| Monitoring | TLC with UV visualization and/or a potassium permanganate (KMnO₄) stain. | The nitrile is not UV active, but impurities might be. The alcohol function will stain with KMnO₄. |

Question 4: I've isolated my product, but my NMR suggests I have a mixture of cis and trans isomers. How can I separate them?

Answer: Separating diastereomers is a significant challenge because their physical properties are often very similar.

• Preparative HPLC: This is the most powerful technique for separating isomers. Reverse-phase (e.g., C18) or normal-phase (e.g., silica, cyano) columns can be used. Method development will be required to find the optimal mobile phase.

• Optimized Flash Chromatography: While difficult, it is sometimes possible to separate diastereomers with a carefully optimized flash chromatography setup. This involves using a very shallow solvent gradient and a long column, as described in the previous question.

• Derivatization: In some cases, you can react the alcohol with a bulky chiral or achiral reagent. The resulting diastereomeric esters or ethers may have significantly different physical properties, making them easier to separate by chromatography or crystallization. The protecting group can then be removed in a subsequent step.

Frequently Asked Questions (FAQs)

Q: What are the key physical and stability properties of 3-(hydroxymethyl)cyclobutane-1-carbonitrile? A: Understanding the compound's properties is crucial for its handling and purification.

Table 2: Physicochemical Properties and Stability

Property	Value / Information	Source / Comment
Molecular Formula	C₆H₉NO	[5]
Molecular Weight	111.14 g/mol	[5]
Appearance	Typically a liquid or low-melting solid.	Physical state depends on purity and isomeric ratio.
Thermal Stability	Decomposition may begin above 80°C.	[1] Avoid high temperatures during workup and purification.
pH Sensitivity	The nitrile group is susceptible to hydrolysis under strong acidic or basic conditions, forming the corresponding carboxylic acid or amide.	[1] Use buffered solutions or mild conditions for aqueous extractions.
Light Sensitivity	The cyclobutane ring can be susceptible to UV-induced ring-opening reactions.	[1] Store in amber vials and minimize exposure to direct sunlight.

| Storage | Recommended to be sealed and stored in a refrigerator (2-8°C) under an inert atmosphere (e.g., Argon or Nitrogen) to prevent degradation. |[5] |

Q: Can I use recrystallization to purify this compound? A: Recrystallization is an excellent purification technique for achieving high purity, but it is only viable if your compound is a solid at room temperature and you can find a suitable solvent system.[2][6]

• Solvent Screening: The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble when hot. You would test small amounts of your product in various solvents (e.g., hexane, ethyl acetate, isopropanol, toluene, or mixtures thereof) to find a suitable candidate.

• Impurity Behavior: For recrystallization to be effective, the impurities must either remain dissolved in the cold solvent or be insoluble in the hot solvent (allowing for hot filtration).[6]

Q: How do I confirm the purity and identity of my final product? A: A combination of analytical techniques is required for full characterization.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are essential for confirming the chemical structure and assessing for the presence of impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS): These methods confirm the molecular weight of the compound and can be used to quantify purity levels.[7]

• Fourier-Transform Infrared Spectroscopy (FTIR): This will confirm the presence of the key functional groups: a broad O-H stretch (around 3300 cm⁻¹) for the alcohol and a sharp C≡N stretch (around 2250 cm⁻¹) for the nitrile.

Detailed Experimental Protocols

Protocol 1: Standard Flash Column Chromatography

This protocol assumes a crude product mass of approximately 2.0 grams.

• TLC Analysis: Determine an appropriate eluent system by TLC. Test various ratios of hexane/ethyl acetate. The ideal system will give your product an Rf value of ~0.3.

• Column Preparation:

  • Select a glass column with appropriate dimensions (e.g., 40 mm diameter).

  • Prepare a slurry of silica gel (approx. 100 g, a 50:1 ratio) in the initial, low-polarity eluent (e.g., 95:5 hexane/ethyl acetate).

  • Carefully pack the column, ensuring no air bubbles are trapped. Add a thin layer of sand to the top of the silica bed.

• Sample Loading (Dry Loading):

  • Dissolve your 2.0 g crude product in a minimal amount of a volatile solvent (e.g., dichloromethane or acetone).

  • Add ~4-5 g of silica gel to this solution.

  • Remove the solvent under reduced pressure (rotary evaporator) until a dry, free-flowing powder is obtained.

  • Carefully add this powder to the top of the prepared column.

• Elution:

  • Begin eluting with the low-polarity solvent, collecting fractions.

  • Gradually increase the polarity of the eluent according to your TLC analysis.

  • Monitor the fractions by TLC to identify which ones contain your pure product.

• Isolation:

  • Combine the pure fractions.

  • Remove the solvent under reduced pressure.

  • Place the resulting oil or solid under high vacuum to remove any final traces of solvent.

Diagram: Troubleshooting Chromatography

Caption: A troubleshooting guide for common flash chromatography issues.

References

• Organic Syntheses Procedure. Organic Syntheses. Available from: [Link]

• Cyclobutanone - Organic Syntheses Procedure. Organic Syntheses. Available from: [Link]

• Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. Asian Journal of Chemistry. Available from: [Link]

• Synthesis of (1sn,3sn)‐3‐(hydroxymethyl)cyclobutanecarbonitrile (cis‐16). ResearchGate. Available from: [Link]

• Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations. National Institutes of Health (NIH). Available from: [Link]

• Analytical Methods. Japan International Cooperation Agency. Available from: [Link]

• An effective HPLC method for evaluation of process related impurities of Letermovir and LC-MS/MS characterization of forced degradation compounds. ACG Publications. Available from: [Link]

• Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones. National Institutes of Health (NIH). Available from: [Link]

• 1,1-Cyclobutanedicarboxylic acid - Organic Syntheses Procedure. Organic Syntheses. Available from: [Link]

• 3-Hydroxycyclobutane-1-carbonitrile | C5H7NO. PubChem. Available from: [Link]

• Enantiomerically Pure Cyclobutane Derivatives and Their Use in Organic Synthesis. ACS Publications. Available from: [Link]

• Cyclobutanes in Organic Synthesis. Baran Lab, Scripps Research. Available from: [Link]

• Intramolecular Coupling for General Synthesis of Backbone Substituted Bicyclo[1.1.1]pentyl Boronates. Organic Syntheses. Available from: [Link]

• Crystallization and Melting Behavior of Poly(3‐hydroxybutyrate)‐Based Blends. Wiley Online Library. Available from: [Link]

• Cyclobutane synthesis. Organic Chemistry Portal. Available from: [Link]

• Cyclobutane containing natural products and synthetic intermediates. ResearchGate. Available from: [Link]

• Impurity Occurrence and Removal in Crystalline Products from Process Reactions. University College Cork. Available from: [Link]

Sources

• 1. 3-(hydroxymethyl)cyclobutane-1-carbonitrile | 938064-72-3 | Benchchem [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemscene.com [chemscene.com]
• 6. DSpace [cora.ucc.ie]
• 7. acgpubs.org [acgpubs.org]

Technical Support Center: Synthesis of Substituted Cyclobutanes

Welcome to the Technical Support Center for Cyclobutane Synthesis. This resource is designed for researchers, scientists, and drug development professionals encountering challenges in the construction of substituted cyclobutane rings. As a Senior Application Scientist, my goal is to provide you with not only solutions to common problems but also the underlying scientific principles to empower your synthetic strategies.

The synthesis of cyclobutanes is notoriously challenging due to significant ring strain (approximately 26 kcal/mol), which makes their formation difficult and the resulting rings prone to cleavage.[1][2] This inherent instability, however, is also what makes them valuable intermediates in organic synthesis. This guide is structured to address specific issues you may face in your experiments, from low yields in cycloadditions to difficulties in achieving stereocontrol.

Troubleshooting Guide

This section addresses specific, common problems encountered during the synthesis of substituted cyclobutanes in a question-and-answer format.

Issue 1: Low Yields in [2+2] Photocycloaddition Reactions

Question: My photochemical [2+2] cycloaddition reaction is resulting in low yields of the desired cyclobutane product. What are the potential causes and how can I optimize the reaction?

Answer: Low yields in [2+2] photocycloadditions are a frequent challenge. The success of these reactions is highly dependent on several factors, from the nature of the substrate to the reaction setup. Let's break down the common culprits and their solutions.

Causality and Solutions:

• Intersystem Crossing and Triplet State Population: For many [2+2] cycloadditions, particularly with enones, the reaction proceeds through a triplet excited state. If the substrate has a low quantum yield for intersystem crossing from the singlet to the triplet state, the cycloaddition will be inefficient.

  • Solution: Employ a triplet sensitizer. Acetone and benzophenone are common choices that can absorb light and efficiently transfer the energy to your substrate, populating the reactive triplet state.[1]

• Unwanted Side Reactions: Photoexcitation can lead to competing reactions. Acyclic and macrocyclic enones, for instance, are prone to cis/trans isomerization upon photoexcitation, which can be a major competing pathway.[3]

  • Solution: Consider the rigidity of your system. Intramolecular [2+2] photocycloadditions are often more successful as the constrained conformation of the starting material can favor the desired cycloaddition over other photochemical pathways.[4]

• Regioselectivity Issues: The formation of head-to-head (HH) versus head-to-tail (HT) dimers can be a significant issue, leading to a mixture of products and lowering the yield of the desired isomer.[3]

  • Solution: The regioselectivity is often governed by the electronics and sterics of the substituents on the alkenes. For example, in the cycloaddition of an electron-rich alkene with an electron-poor alkene, the more nucleophilic carbon of the electron-rich alkene will typically attack the more electrophilic carbon of the electron-poor alkene. Careful consideration of the electronic nature of your substrates can help predict and control the regiochemical outcome.

• Photochemical Decomposition: The desired cyclobutane product itself might be photochemically active and decompose under the reaction conditions, especially with prolonged irradiation.

  • Solution: Monitor the reaction progress closely by TLC or GC/MS and stop the reaction once the starting material is consumed or when the product concentration begins to decrease. Using a filter to block out shorter, more energetic wavelengths of light can sometimes prevent product degradation.

Issue 2: Poor Stereoselectivity in Cyclobutane Formation

Question: I'm struggling to control the stereochemistry in my cyclobutane synthesis. What factors influence stereoselectivity, and what strategies can I employ to improve it?

Answer: Achieving high stereoselectivity in the synthesis of polysubstituted cyclobutanes is a significant hurdle due to the puckered, non-planar conformation of the cyclobutane ring and the often subtle energy differences between diastereomeric transition states.[1][5]

Causality and Solutions:

• Conformational Flexibility: The puckered nature of the cyclobutane ring means that substituents can adopt pseudo-axial or pseudo-equatorial positions.[1] During the ring-forming reaction, the transition state geometry will dictate the final stereochemistry.

  • Solution: The use of chiral auxiliaries can enforce a specific conformation in the transition state, leading to high diastereoselectivity.[3] These auxiliaries can be attached to one of the reacting partners and then removed after the cyclobutane ring is formed.

• Reaction Mechanism: The mechanism of the cyclobutane-forming reaction plays a crucial role. For example, thermal [2+2] cycloadditions of ketenes are often stereospecific, proceeding through a concerted [π2s + π2a] cycloaddition. In contrast, many photochemical [2+2] cycloadditions proceed through a diradical intermediate, which can allow for bond rotation and loss of stereochemical information.

  • Solution: If applicable to your system, consider a reaction known to proceed through a stereospecific mechanism. For transition metal-catalyzed [2+2] cycloadditions, the choice of metal and ligand can have a profound impact on the stereochemical outcome.[6]

• Substrate Control: The inherent stereochemistry of the starting materials can direct the formation of new stereocenters.

  • Solution: In intramolecular reactions, the stereocenters present in the tether connecting the two reacting alkenes can influence the facial selectivity of the cycloaddition.[4]

Issue 3: Unexpected Byproducts in Ring-Closing Metathesis (RCM) for Cyclobutane Synthesis

Question: I'm attempting to synthesize a cyclobutane via RCM, but I'm observing significant amounts of oligomeric or polymeric byproducts. How can I favor the desired intramolecular cyclization?

Answer: Ring-closing metathesis is a powerful tool for forming cyclic structures, but its application to the synthesis of strained four-membered rings can be challenging. The formation of oligomers or polymers indicates that intermolecular reactions are competing with the desired intramolecular cyclization.

Causality and Solutions:

• High Concentration: At high concentrations, the probability of two different molecules reacting (intermolecular metathesis) increases relative to the two ends of the same molecule reacting (intramolecular metathesis).

  • Solution: Employ high dilution conditions. Running the reaction at a very low concentration (e.g., <0.01 M) will significantly favor the intramolecular RCM pathway. This can be achieved by the slow addition of the diene substrate to the catalyst solution over an extended period.

• Catalyst Reactivity: The choice of Grubbs' or other metathesis catalysts can influence the outcome. A highly active catalyst might react quickly with any available alkene, potentially favoring intermolecular reactions if the intramolecular cyclization is slow.

  • Solution: Experiment with different generations of Grubbs' catalysts. Sometimes a less reactive catalyst can provide better selectivity for the desired RCM product.

• Substrate Conformation: The conformation of the diene precursor is critical. If the reactive alkene moieties are not able to readily come into proximity for the intramolecular reaction, intermolecular reactions will dominate.

  • Solution: The Thorpe-Ingold effect can be utilized to favor cyclization. Introducing bulky substituents on the carbon atom between the two alkenes can create a gem-disubstituent effect, which brings the reactive ends of the molecule closer together and promotes intramolecular cyclization.[7]

Frequently Asked Questions (FAQs)

This section provides answers to broader, more conceptual questions regarding the synthesis of substituted cyclobutanes.

Q1: What are the primary synthetic strategies for constructing substituted cyclobutanes, and what are their main limitations?

A1: The main strategies include:

• [2+2] Cycloadditions: This is the most common method, which can be promoted by light (photochemical), heat (thermal), or transition metal catalysts.[1][8]

  • Limitations: Photochemical reactions can suffer from low quantum yields and side reactions.[4] Thermal cycloadditions are often limited to specific substrates like ketenes. Stereocontrol can be a significant challenge in many [2+2] cycloadditions.[9]

• Ring Expansion of Cyclopropanes: This method can provide access to specific substitution patterns.[9]

  • Limitations: The synthesis of the required substituted cyclopropane precursor can be complex.

• Ring Contraction of Five- or Six-Membered Rings: This is a less common but viable strategy.[6]

  • Limitations: The synthesis of the larger ring precursor and the conditions required for ring contraction can be harsh.

• Intramolecular Cyclization: This can involve various reaction types, including nucleophilic substitution or radical cyclizations.

  • Limitations: These reactions are entropically disfavored and can be low-yielding.[10]

Q2: How does ring strain affect the reactivity and stability of cyclobutanes?

A2: The significant ring strain in cyclobutanes (angle strain from C-C-C bond angles of ~90° instead of the ideal 109.5°, and torsional strain from eclipsing C-H bonds) makes them more reactive than their acyclic or larger-ring counterparts.[1][11] This strain energy can be released in reactions that lead to ring-opening, making cyclobutanes useful synthetic intermediates. However, this same reactivity can make them unstable and challenging to isolate and purify.

Q3: What are the key considerations for the purification and characterization of substituted cyclobutanes?

A3:

• Purification: Due to their potential instability, mild purification techniques are often necessary. Flash column chromatography on silica gel is common, but care should be taken to avoid decomposition on the stationary phase.[12][13] In some cases, distillation or crystallization may be viable options.

• Characterization: Nuclear Magnetic Resonance (NMR) spectroscopy is a primary tool for characterizing cyclobutanes. The puckered nature of the ring can lead to complex coupling patterns in ¹H NMR.[5] X-ray crystallography is the definitive method for determining the solid-state structure and stereochemistry. High-pressure studies using Raman spectroscopy and powder X-ray diffraction can also provide insights into the conformational behavior of different stereoisomers.[14]

Experimental Protocols & Data

Table 1: Comparison of Catalysts for a Model [2+2] Cycloaddition

Catalyst	Ligand	Solvent	Temp (°C)	Time (h)	Yield (%)	dr
Cu(OTf)₂	(S)-Ph-BOX	CH₂Cl₂	-20	24	85	>95:5
AgOTf	(R)-BINAP	Toluene	0	12	72	90:10
Rh₂(OAc)₄	None	Hexane	25	48	65	70:30

This table provides illustrative data and should be adapted for specific reactions.

Protocol: General Procedure for a Lewis Acid-Catalyzed [2+2] Cycloaddition

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the chiral ligand (e.g., (S)-Ph-BOX, 0.1 mmol) and the Lewis acid (e.g., Cu(OTf)₂, 0.1 mmol) in the appropriate solvent (e.g., CH₂Cl₂, 10 mL).

• Stir the mixture at room temperature for 30 minutes to allow for complex formation.

• Cool the reaction mixture to the desired temperature (e.g., -20 °C).

• Add the first alkene substrate (1.0 mmol) to the reaction mixture.

• Slowly add the second alkene substrate (1.2 mmol) over a period of 1 hour using a syringe pump.

• Allow the reaction to stir at the specified temperature for the determined reaction time, monitoring by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with CH₂Cl₂ (3 x 20 mL).

• Combine the organic layers, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Diagram 1: Troubleshooting Workflow for Low-Yielding [2+2] Photocycloadditions

Caption: A diagram illustrating the primary factors that can be manipulated to control the stereochemical outcome of cyclobutane synthesis.

References

• Namyslo, J. C., & Kaufmann, D. E. (2016). Recent Advances in the Synthesis of Cyclobutanes by Olefin [2 + 2] Photocycloaddition Reactions. Chemical Reviews, 116(7), 4534–4583. [Link]

• Wang, Y., et al. (2015). Stereoselective Preparation of Cyclobutanes with Four Different Substituents: Total Synthesis and Structural Revision of Pipercyclobutanamide A and Piperchabamide G. Journal of the American Chemical Society, 137(36), 11784–11787. [Link]

• Foo, K. (n.d.). Cyclobutanes in Organic Synthesis. Baran Lab, Scripps Research. [Link]

• Myers, A. G. (n.d.). Cyclobutane Synthesis. Myers Research Group, Harvard University. [Link]

• Ashenhurst, J. (2014, April 3). Cycloalkanes - Ring Strain In Cyclopropane And Cyclobutane. Master Organic Chemistry. [Link]

• D'auria, M., & Racioppi, R. (2013). Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones. Molecules, 18(12), 15438-15483. [Link]

• Wang, H., et al. (2020). Highly Stereoselective Direct Construction of Diaryl‐Substituted Cyclobutanes. Chemistry – An Asian Journal, 15(4), 512-515. [Link]

• O'Hara, B. R., & Baran, P. S. (2014). Applications of C–H Functionalization Logic to Cyclobutane Synthesis. The Journal of Organic Chemistry, 79(2), 479-489. [Link]

• Zhang, Z., et al. (2021). Stereoretentive Formation of Cyclobutanes from Pyrrolidines. Organic Letters, 23(23), 9178–9183. [Link]

• Park, S., et al. (2025). Diastereoselective Synthesis of Cyclobutanes via Rh-Catalyzed Unprecedented C–C Bond Cleavage of Alkylidenecyclopropanes. Organic Letters. [Link]

• Evans, D. A., et al. (2005). A Practical Catalytic Method for Preparing Highly Substituted Cyclobutanes and Cyclobutenes. Journal of the American Chemical Society, 127(10), 3692–3693. [Link]

• Boyer, A., & Wipf, P. (2012). Ring-Opening Carbonyl-Olefin Metathesis of Cyclobutenes. Organic Letters, 14(10), 2618–2621. [Link]

• Reddy, K. S., et al. (2012). Stereoselective Synthesis of All Stereoisomers of Orthogonally Protected Cyclobutane-1,2-diamine and Some Chemoselective Transformations. Organic Letters, 14(11), 2842–2845. [Link]

• Chen, P.-H., & Dong, G. (2017). Fused-Ring Formation by an Intramolecular “Cut-and-Sew” Reaction between Cyclobutanones and Alkynes. Angewandte Chemie International Edition, 56(19), 5247-5250. [Link]

• Toste, F. D., et al. (2005). Formal [2 + 2 + 2] Cycloaddition Strategy Based on an Intramolecular Propargylic Ene Reaction/Diels-Alder Cycloaddition Cascade. Journal of the American Chemical Society, 127(32), 11260–11261. [Link]

• Chen, P.-H., & Dong, G. (2017). “Cut and Sew” Transformations via Transition-Metal-Catalyzed Carbon–Carbon Bond Activation. ACS Catalysis, 7(1), 618-629. [Link]

• Alonso, F., et al. (2009). Synthesis of 1,3-Substituted Cyclobutanes by Allenoate-Alkene [2 + 2] Cycloaddition. Organic Letters, 11(15), 3374–3377. [Link]

• Bennion, J. C., & Jenkins, T. A. (2023). High‐Pressure Characterization of Two Stereoisomers of Tetranitroester Cyclobutane. Propellants, Explosives, Pyrotechnics, 48(4), e202200221. [Link]

• Hong, Y. J., & Tantillo, D. J. (2023). Stereoretentive Formation of Cyclobutanes from Pyrrolidines: Lessons Learned from DFT Studies of the Reaction Mechanism. The Journal of Organic Chemistry, 88(8), 4945–4953. [Link]

• LibreTexts Chemistry. (2023, August 1). 1.2: Cycloaddition Reactions. [Link]

• Smith, A. B. (2023, December 9). Synthesis of Cyclobutane-Containing Natural Products using Macrocyclic 1,4- Diketones as Templates for Diastereoselective Transformations. Auburn University. [Link]

• Reddit. (2012, December 6). Organometallic Chemistry - Ring Closing Metathesis Reaction. [Link]

• Wang, Y., et al. (2022). Transition metal catalyzed ring-opening reactions of BCBs for the synthesis of cyclobutane derivatives and their scientific context. ResearchGate. [Link]

• Nakashima, K., et al. (2018). Stereospecific Formation of the rctt Isomer of Bis-crown-Containing Cyclobutane upon [2 + 2] Photocycloaddition of an (18-Crown-6)stilbene Induced by Self-Assembly via Hydrogen Bonding. The Journal of Organic Chemistry, 83(15), 8031–8038. [Link]

• Perez, A. (2023, August 2). Studies Toward The Stereocontrolled Synthesis Of Cyclobutane Derivatives. ScholarWorks. [Link]

• U.S. Patent No. 5,312,963. (1994). Process for preparing substituted cyclobutanes.

• Harris, J. M. (2009, May 9). Investigating Ring Closing Metathesis Product Favorability by Varying the Alkyne Substituent on a Dienyne. Digital Commons @ Butler University. [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information Synthesis of 2-Substituted Bicyclo[1.1.0]butanes via a Zincocyclopropanation using Bromoform as the Carbe. [Link]

• Lee, J. C., et al. (2023). Synthesis, Structural Characterization, and Photochemical [2 + 2] Cycloaddition of a Coordination Polymer: Multiweek Inorganic–Organic Chemistry Experiments. Journal of Chemical Education, 100(11), 4585–4591. [Link]

• O'Hara, B. R. (n.d.). Synthesis of Cyclobutane Natural Products using C–H Functionalization Logic. Baran Lab, Scripps Research. [Link]

• Fernández, I. (2024). Transition-Metal-Catalyzed Transformations for the Synthesis of Marine Drugs. Marine Drugs, 22(6), 237. [Link]

• Pearson. (2024, March 31). Draw structures for the following: d. a chiral stereoisomer of 1,2-dibromocyclobutane. [Link]

• ResearchGate. (2021, December 16). Click chemistry: Why does it sometimes work and other times it doesn't?. [Link]

• LibreTexts Chemistry. (2023, January 22). Stereoisomers: Ring Conformations. [Link]

• Perez, A. (n.d.). studies toward the stereocontrolled synthesis of cyclobutane derivatives. ScholarWorks. [Link]

• Liu, C., et al. (2011). Bond formations between two nucleophiles: transition metal catalyzed oxidative cross-coupling reactions. Chemical Reviews, 111(3), 1780-1824. [Link]

Sources

• 1. baranlab.org [baranlab.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 6. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Stereoselective Preparation of Cyclobutanes with Four Different Substituents: Total Synthesis and Structural Revision of Pipercyclobutanamide A and Piperchabamide G - PMC [pmc.ncbi.nlm.nih.gov]
• 10. baranlab.org [baranlab.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Synthesis of 1,3-Substituted Cyclobutanes by Allenoate-Alkene [2 + 2] Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 13. rsc.org [rsc.org]
• 14. osti.gov [osti.gov]

Technical Support Center: Synthesis of 3-(Hydroxymethyl)cyclobutane-1-carbonitrile

Welcome to the dedicated technical support guide for the synthesis of 3-(hydroxymethyl)cyclobutane-1-carbonitrile. This resource is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis and systematically improve reaction yields. Below, you will find a series of troubleshooting guides and frequently asked questions (FAQs) grounded in established chemical principles and field-tested insights.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific challenges that may arise during the synthesis of 3-(hydroxymethyl)cyclobutane-1-carbonitrile, particularly when following a common synthetic pathway involving the reduction of a diester precursor followed by nitrile formation.

Issue 1: Low Yield During the Mono-reduction of Diethyl 3,3-Cyclobutanedicarboxylate

Question: I am attempting the selective mono-reduction of diethyl 3,3-cyclobutanedicarboxylate to ethyl 3-(hydroxymethyl)cyclobutane-1-carboxylate and observing significant amounts of the diol byproduct and unreacted starting material. How can I improve the selectivity and yield of the desired mono-alcohol?

Answer: This is a common challenge due to the similar reactivity of the two ester groups. Achieving high selectivity for the mono-reduction requires careful control of reaction conditions.

Root Cause Analysis:

• Over-reduction: Strong reducing agents like lithium aluminum hydride (LiAlH₄) are often too reactive, leading to the formation of the diol.

• Insufficient Reaction: Milder reducing agents may require precise stoichiometric control and reaction times to prevent incomplete conversion.

• Reaction Temperature: Higher temperatures can increase the rate of the second reduction, leading to more diol.

Recommended Solutions:

• Choice of Reducing Agent:

  • Sodium borohydride (NaBH₄) in combination with a Lewis acid: This system offers a more controlled reduction. For example, NaBH₄ in the presence of CaCl₂ or LiCl can selectively reduce one ester group.

  • Lithium borohydride (LiBH₄): This reagent is milder than LiAlH₄ and often provides better selectivity for the mono-reduction of diesters.

• Stoichiometric Control:

  • Use a slight excess (1.0-1.2 equivalents) of the reducing agent to ensure the reaction goes to completion while minimizing over-reduction. A slow, dropwise addition of the reducing agent to the diester solution at a low temperature is crucial.

• Temperature Management:

  • Maintain a low reaction temperature, typically between 0 °C and room temperature, to control the reaction rate and enhance selectivity.

Experimental Protocol: Selective Mono-reduction with LiBH₄

• Dissolve diethyl 3,3-cyclobutanedicarboxylate (1.0 eq) in anhydrous THF (tetrahydrofuran) in a flame-dried, three-neck flask under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to 0 °C using an ice bath.

• Slowly add a solution of LiBH₄ (1.1 eq) in THF to the reaction mixture over 1-2 hours using a syringe pump.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Once the starting material is consumed and the desired mono-alcohol is the major product, quench the reaction by slowly adding an aqueous solution of 1 M HCl at 0 °C.

• Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Troubleshooting Workflow: Mono-reduction Optimization

Caption: Decision workflow for troubleshooting low yields in the selective mono-reduction of a cyclobutane diester.

Issue 2: Poor Yield in the Conversion of the Hydroxymethyl Group to a Leaving Group (e.g., Tosylation)

Question: I am trying to convert the hydroxyl group of ethyl 3-(hydroxymethyl)cyclobutane-1-carboxylate to a tosylate in preparation for cyanation, but I am getting a low yield of the desired tosylated product. What could be the issue?

Answer: The efficiency of tosylation can be highly dependent on the reaction conditions and the purity of the starting materials.

Root Cause Analysis:

• Steric Hindrance: The cyclobutane ring can present some steric hindrance, slowing down the reaction.

• Base Strength and Nucleophilicity: The choice of base is critical. A non-nucleophilic, sterically hindered base is often preferred to prevent side reactions.

• Moisture: The presence of water can hydrolyze the tosyl chloride and deactivate the reagents.

• Reaction Temperature: Low temperatures are generally required to prevent side reactions and decomposition of the tosyl chloride.

Recommended Solutions:

• Reagent Purity: Ensure the starting alcohol is pure and completely dry. Use freshly opened or purified tosyl chloride.

• Choice of Base:

  • Pyridine: Often used as both a solvent and a base.

  • Triethylamine (TEA) with a catalytic amount of 4-dimethylaminopyridine (DMAP): This combination can accelerate the reaction.

• Anhydrous Conditions: Conduct the reaction under an inert atmosphere and use anhydrous solvents.

• Temperature Control: Maintain the reaction at a low temperature (e.g., 0 °C) during the addition of tosyl chloride and then allow it to slowly warm to room temperature.

Issue 3: Low Conversion During the Cyanation Step

Question: I am performing the cyanation of ethyl 3-(tosyloxymethyl)cyclobutane-1-carboxylate using sodium cyanide, but the reaction is sluggish and gives a low yield of the target nitrile. How can I drive this Sₙ2 reaction to completion?

Answer: The Sₙ2 reaction for nitrile synthesis can be influenced by several factors, including the solvent, temperature, and the nature of the cyanide salt.

Root Cause Analysis:

• Poor Solubility of Cyanide Salt: Sodium cyanide (NaCN) has limited solubility in many organic solvents.

• Solvent Choice: The solvent must be able to dissolve both the substrate and the nucleophile and should be aprotic to avoid solvating the nucleophile too strongly.

• Leaving Group Ability: While tosylate is a good leaving group, its displacement can still be slow.

• Reaction Temperature: Higher temperatures are often required to overcome the activation energy barrier for Sₙ2 reactions.

Recommended Solutions:

• Solvent System:

  • Dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF): These polar aprotic solvents are excellent for Sₙ2 reactions as they effectively solvate the cation of the cyanide salt, leaving the cyanide anion more nucleophilic.

• Phase-Transfer Catalysis:

  • In a two-phase system (e.g., dichloromethane/water), a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) can be used to transport the cyanide anion into the organic phase.

• Cyanide Source:

  • Potassium cyanide (KCN) with a crown ether: KCN can be more soluble than NaCN in some organic solvents, and the addition of a crown ether (e.g., 18-crown-6) can further enhance its solubility and the nucleophilicity of the cyanide anion.

• Temperature:

  • Heating the reaction mixture (e.g., to 60-80 °C) can significantly increase the reaction rate.

Data Summary: Cyanation Conditions

Cyanide Source	Solvent	Additive	Typical Temperature	Expected Outcome
NaCN	DMSO	None	60-80 °C	Good conversion, but can be slow.
KCN	Acetonitrile	18-crown-6	Reflux	Excellent conversion due to enhanced nucleophilicity.
NaCN	DCM/H₂O	TBAB	Room Temp - 40 °C	Good for substrates sensitive to high temperatures.

Frequently Asked Questions (FAQs)

Q1: Can I perform a one-pot synthesis from the diacid to the hydroxymethyl nitrile?

A1: While one-pot syntheses are attractive for their efficiency, a direct conversion from a dicarboxylic acid to a hydroxymethyl nitrile is challenging due to the conflicting reagent requirements for the different functional group transformations. A stepwise approach with isolation of intermediates is generally more reliable for achieving a good overall yield.

Q2: What is the best method for purifying the final product, 3-(hydroxymethyl)cyclobutane-1-carbonitrile?

A2: The final product is a polar molecule. Purification is typically best achieved by:

• Column Chromatography: Using a silica gel stationary phase with a gradient elution of ethyl acetate in hexanes.

• Distillation: If the product is thermally stable, vacuum distillation can be an effective method for purification on a larger scale.

Q3: Are there any alternative synthetic routes that might offer a higher yield?

A3: Yes, an alternative approach could involve a [2+2] cycloaddition reaction to form the cyclobutane ring with the desired functional groups already in place or in a precursor form. For example, the cycloaddition of acrylonitrile with a suitable ketene acetal could be explored, although this may present regioselectivity challenges.

Logical Flow: Synthetic Strategy Selection

Technical Support Center: Stereoselective Cyclobutane Synthesis

Welcome to the technical support resource for stereoselective cyclobutane synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of constructing strained four-membered rings with high stereocontrol. The unique structural and electronic properties of cyclobutanes make them valuable motifs in natural products and pharmaceuticals, but their synthesis can be challenging.[1][2] This guide provides in-depth, field-tested insights in a direct question-and-answer format to help you troubleshoot common issues encountered during your experiments.

Section 1: Troubleshooting Poor Yield and Reaction Failure

This section addresses scenarios where the desired cyclobutane product is obtained in low yields or not at all.

Q1: My [2+2] photocycloaddition is not proceeding or gives very low conversion. What are the primary causes?

A1: Low or no conversion in a [2+2] photocycloaddition is a common issue that typically points to problems with light absorption, energy transfer, or substrate reactivity.

Causality and Troubleshooting Steps:

• Incorrect Wavelength or Insufficient Light Source: The reaction requires a light source that emits at a wavelength absorbed by the photosensitizer (for sensitized reactions) or the substrate itself (for direct excitation). Using a light source with mismatched output or insufficient power will lead to poor conversion.

  • Action: Verify the absorbance spectrum of your photosensitizer or substrate. Ensure your lamp (e.g., mercury vapor, LED) has significant emission in the required range. For visible-light photocatalysis, ensure the chosen sensitizer's absorption spectrum matches the LED wavelength (e.g., blue LEDs for iridium or ruthenium polypyridyl complexes).[3][4]

• Inadequate Photosensitizer: The chosen photosensitizer may have a triplet energy that is too low to efficiently excite the alkene substrate, or it may be unstable under the reaction conditions.

  • Action: Select a sensitizer with a triplet energy (ET) at least 3-4 kcal/mol higher than that of the alkene that needs to be excited. Consult the literature for appropriate sensitizers for your specific alkene class.

• Quenching of the Excited State: Oxygen is a notorious triplet quencher and can completely inhibit photosensitized reactions. Other impurities in the solvent or reagents can also act as quenchers.

  • Action: Rigorously degas your reaction mixture. This can be achieved by several freeze-pump-thaw cycles or by sparging with an inert gas (Argon or Nitrogen) for at least 30-60 minutes prior to and during irradiation. Use freshly distilled, high-purity solvents.

• Substrate-Specific Issues: Some substrates, particularly acyclic enones, can dissipate the absorbed energy through non-productive pathways like cis-trans isomerization, which competes with the desired cycloaddition.[5]

  • Action: If cis-trans isomerization is suspected, consider strategies to rigidify the substrate. For example, using cyclic enones or employing a strategy of temporary ring constraint can prevent this side reaction and favor the cycloaddition pathway.[4]

Section 2: Addressing Poor Stereoselectivity

This is often the most critical challenge. Achieving high diastereoselectivity and/or enantioselectivity requires precise control over the transition state geometry.

Q2: My thermal [2+2] cycloaddition of a ketene with an imine is producing a mixture of diastereomers. How can I improve the stereoselectivity?

A2: The stereochemical outcome of ketene-imine cycloadditions (to form β-lactams) is highly sensitive to reaction conditions, particularly the solvent and the electronic nature of the substrates. The reaction proceeds through a zwitterionic intermediate, and stabilizing or destabilizing this intermediate can dictate the stereochemical pathway.

Causality and Troubleshooting Steps:

• Solvent Effects: The polarity of the solvent plays a crucial role in stabilizing the zwitterionic intermediate.

  • Explanation: Non-polar solvents often favor a concerted [π2s + π2a] cycloaddition, which can lead to a specific stereochemical outcome. In contrast, polar solvents can stabilize the zwitterionic intermediate, allowing for bond rotation before ring closure. This rotation can erode the stereoselectivity, leading to a mixture of diastereomers.[6][7][8]

  • Action: Screen a range of solvents with varying polarity. Start with non-polar solvents like toluene or dichloromethane and move to more polar aprotic solvents like acetonitrile if necessary. See the table below for guidance.

Solvent	Dielectric Constant (ε)	Typical Influence on Stereoselectivity
Toluene	2.4	Often promotes concerted pathways, favoring higher stereoselectivity.
Dichloromethane	9.1	A common starting point, balances solubility and minimizes intermediate lifetime.
Diethyl Ether	4.3	Non-polar, can favor concertedness.
Acetonitrile	37.5	Highly polar, may stabilize zwitterions, potentially reducing stereoselectivity.[8]
DMSO	47	Very polar, strong potential for zwitterion stabilization and loss of stereocontrol.

• Substituent Effects: The electronic properties of the substituents on both the ketene and the imine influence the stability of the intermediate and the transition state.

  • Action: Modify the electronic nature of the substrates if possible. Electron-withdrawing groups on the ketene and electron-donating groups on the imine can influence the reaction pathway.

Q3: I am struggling to achieve high enantioselectivity in my Lewis acid-catalyzed [2+2] cycloaddition. What factors should I optimize?

A3: Low enantioselectivity in a catalytic asymmetric reaction points to an inefficient transfer of chirality from the catalyst to the substrates in the transition state.

Causality and Troubleshooting Steps:

• Poor Catalyst-Substrate Binding: The chiral Lewis acid must coordinate effectively to one of the substrates (usually the one containing a carbonyl or similar Lewis basic site) to create a chiral environment and shield one face of the reacting partner.

  • Action:

    • Screen Catalysts: Test a variety of chiral Lewis acid catalysts. Different metal centers (e.g., Cu, Sc, Ti, Sn) and ligand backbones have vastly different steric and electronic properties.

    • Check for Achiral Lewis Acid Impurities: Ensure your chiral catalyst is not contaminated with achiral Lewis acids, which would catalyze a background racemic reaction.

    • Optimize Temperature: Lowering the reaction temperature often enhances enantioselectivity by reducing the thermal energy available for the reaction to proceed through higher-energy, non-selective pathways. Perform a temperature screen from room temperature down to -78 °C.

• Incorrect Solvent Choice: The solvent can interfere with catalyst-substrate binding or alter the catalyst's conformation.

  • Action: Screen solvents. Non-coordinating solvents like dichloromethane, toluene, or hexanes are often preferred as they are less likely to compete with the substrate for binding to the Lewis acid.[9]

• Water Contamination: Water can deactivate the Lewis acid catalyst.

  • Action: Ensure all reagents and solvents are rigorously dried. Perform the reaction under a strict inert atmosphere. The use of molecular sieves can be beneficial.

Below is a workflow to guide your troubleshooting process for low enantioselectivity.

Sources

• 1. Stereoselective Synthesis of Cyclobutanes by Contraction of Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. par.nsf.gov [par.nsf.gov]
• 4. Photosensitized [2 + 2]-Cycloadditions of Dioxaborole: Reactivity Enabled by Boron Ring Constraint Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Solvent effects on the stereoselectivity of ketene–imine cycloaddition reactions - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. Solvent-Controlled Intramolecular [2+2] Photocycloadditions of α-Substituted Enones - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of Cis and Trans Isomers of 3-(hydroxymethyl)cyclobutane-1-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and drug discovery, the three-dimensional arrangement of atoms in a molecule is a critical determinant of its biological activity.[1][2][3] Seemingly minor variations in stereochemistry can lead to profound differences in pharmacological outcomes. This guide provides a comprehensive comparison of the potential biological activities of the cis and trans isomers of 3-(hydroxymethyl)cyclobutane-1-carbonitrile, grounded in the fundamental principles of stereoisomerism and supported by established experimental methodologies for their evaluation.

While direct comparative studies on the biological activity of the cis and trans isomers of 3-(hydroxymethyl)cyclobutane-1-carbonitrile are not extensively available in public literature, this guide will equip researchers with the foundational knowledge and practical protocols to investigate these differences. The cyclobutane moiety is a feature in a variety of biologically active natural products and synthetic molecules, underscoring the importance of understanding its stereochemical implications.[4][5]

The Decisive Role of Spatial Arrangement: Cis vs. Trans Isomerism

Cis-trans isomerism, also known as geometric isomerism, arises from the restricted rotation around a bond, in this case, within the cyclobutane ring.[6][7] The cis isomer has the hydroxymethyl and nitrile functional groups on the same side of the ring, while in the trans isomer, they are on opposite sides.[6][7][8] This difference in spatial orientation can significantly impact a molecule's physical and chemical properties, such as polarity and boiling point, which in turn can influence its biological activity.[6][7][8]

The differential interaction of stereoisomers with biological targets, which are themselves chiral and possess intricate three-dimensional structures, is a cornerstone of pharmacology.[2][9] One isomer may exhibit a higher affinity for a receptor or be a more potent inhibitor of an enzyme, while the other may be less active or even inactive.[10][11] A classic example is the anticancer drug cisplatin, where the cis isomer is highly effective, while its trans counterpart, transplatin, is clinically inactive.[11] This disparity is attributed to the specific geometric requirements of their biological target.

Hypothetical Comparative Biological Activities

Based on established principles of stereochemistry in drug action, we can hypothesize potential differences in the biological activities of cis- and trans-3-(hydroxymethyl)cyclobutane-1-carbonitrile. These hypotheses provide a framework for designing experimental investigations.

Biological Activity	cis-3-(hydroxymethyl)cyclobutane-1-carbonitrile	trans-3-(hydroxymethyl)cyclobutane-1-carbonitrile	Rationale
Receptor Binding Affinity	Potentially higher or lower affinity	Potentially higher or lower affinity	The specific 3D arrangement of functional groups will determine the goodness of fit within a receptor's binding pocket. One isomer may form more favorable interactions (e.g., hydrogen bonds, hydrophobic interactions) than the other.
Enzyme Inhibition	May exhibit stronger or weaker inhibition	May exhibit stronger or weaker inhibition	The active site of an enzyme has a defined stereospecificity. The spatial orientation of the hydroxymethyl and nitrile groups could influence how effectively each isomer binds to and blocks the active site.
Cellular Permeability	May show different rates of passive diffusion	May show different rates of passive diffusion	Differences in polarity between the isomers can affect their ability to cross the lipid bilayer of cell membranes.[12]
Cytotoxicity	Could be more or less cytotoxic	Could be more or less cytotoxic	The overall biological effect, including any potential toxicity, is a culmination of factors like receptor binding, enzyme inhibition, and cellular uptake.

Experimental Protocols for Comparative Analysis

To empirically determine the biological activities of the cis and trans isomers of 3-(hydroxymethyl)cyclobutane-1-carbonitrile, a series of in vitro assays are essential. The following are detailed, step-by-step methodologies for key experiments.

Cytotoxicity Assay

A fundamental initial step is to assess the general toxicity of the isomers to cells. The MTT assay is a widely used colorimetric method for this purpose.[13]

Objective: To determine and compare the cytotoxic effects of the cis and trans isomers on a selected cell line.

Methodology:

• Cell Preparation:

  • Culture a suitable cell line (e.g., a cancer cell line if investigating anticancer potential) in appropriate media and conditions.

  • Harvest the cells and perform a cell count.

  • Prepare a cell suspension of a predetermined concentration and seed the cells into a 96-well plate.[14]

  • Incubate the plate to allow for cell attachment.[14]

• Compound Treatment:

  • Prepare stock solutions of the cis and trans isomers in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions to create a range of concentrations for testing.[14]

  • Add the diluted compounds to the designated wells of the 96-well plate. Include vehicle controls (solvent only) and untreated controls.[14]

  • Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add MTT reagent to each well and incubate for a few hours.

  • Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

  • Measure the absorbance at the appropriate wavelength using a microplate reader.[15]

• Data Analysis:

  • Correct for background absorbance.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the percentage of viability against the compound concentration to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Diagram of Cytotoxicity Workflow

Caption: Workflow for determining cytotoxicity using the MTT assay.

Receptor Binding Assay

To investigate the interaction of the isomers with a specific protein target, a receptor binding assay is employed. This is often a competitive binding assay using a radiolabeled or fluorescently labeled ligand known to bind to the target.[16][17][18]

Objective: To compare the binding affinities of the cis and trans isomers for a target receptor.

Methodology:

• Preparation of Reagents:

  • Prepare a buffer solution suitable for the binding assay.

  • Obtain or prepare the target receptor (e.g., from cell membranes or as a purified protein).

  • Select a labeled ligand (radioligand or fluorescent ligand) with known high affinity for the receptor.

• Assay Setup:

  • In a multi-well plate, combine the receptor preparation, the labeled ligand at a fixed concentration, and varying concentrations of the unlabeled cis or trans isomer.[19]

  • Include controls for total binding (labeled ligand and receptor only) and non-specific binding (labeled ligand, receptor, and a high concentration of an unlabeled known binder).

• Incubation and Separation:

  • Incubate the plate to allow the binding reaction to reach equilibrium.

  • Separate the bound from the free labeled ligand. A common method is rapid filtration through a filter mat that retains the receptor-ligand complex.[16][17]

  • Wash the filters to remove any unbound labeled ligand.[16]

• Detection and Data Analysis:

  • Quantify the amount of bound labeled ligand using a suitable detection method (e.g., scintillation counting for radioligands or fluorescence measurement).

  • Subtract the non-specific binding from the total binding to determine the specific binding.

  • Plot the percentage of specific binding against the concentration of the competing isomer.

  • Fit the data to a competition binding curve to determine the Ki (inhibition constant) for each isomer.

Diagram of Receptor Binding Assay

Caption: Key steps in a competitive receptor binding assay.

Enzyme Inhibition Assay

If the isomers are hypothesized to target an enzyme, an inhibition assay is necessary to quantify their inhibitory potency.[20]

Objective: To determine and compare the inhibitory effects of the cis and trans isomers on a target enzyme.

Methodology:

• Assay Components:

  • Prepare a buffer solution that is optimal for the enzyme's activity.

  • Obtain the purified target enzyme and its specific substrate.

  • Prepare stock solutions and serial dilutions of the cis and trans isomers.

• Enzyme Reaction:

  • In a suitable assay plate, combine the enzyme, the buffer, and varying concentrations of the inhibitor (cis or trans isomer).

  • Pre-incubate the enzyme and inhibitor for a defined period to allow for binding.[21]

  • Initiate the enzymatic reaction by adding the substrate.

• Detection of Enzyme Activity:

  • Monitor the progress of the reaction over time by detecting either the consumption of the substrate or the formation of the product. The detection method will depend on the specific enzyme and substrate (e.g., spectrophotometry, fluorometry, or luminometry).[22]

• Data Analysis:

  • Calculate the initial reaction rates for each inhibitor concentration.

  • Plot the reaction rate as a function of the inhibitor concentration.

  • Determine the IC50 value for each isomer, which is the concentration of the inhibitor required to reduce the enzyme's activity by 50%.[12]

Diagram of Enzyme Inhibition Logical Flow

Caption: Logical flow of an enzyme inhibition experiment.

Conclusion: The Imperative of Stereochemical Resolution

The distinct three-dimensional structures of cis and trans isomers of 3-(hydroxymethyl)cyclobutane-1-carbonitrile necessitate their individual evaluation in any drug discovery or chemical biology program. The provided experimental frameworks for cytotoxicity, receptor binding, and enzyme inhibition assays offer a robust starting point for elucidating the unique biological profile of each isomer. As the U.S. Food and Drug Administration (FDA) encourages the development of single-isomer drugs, a thorough understanding of the pharmacodynamic and pharmacokinetic properties of each stereoisomer is not only a scientific imperative but also a regulatory expectation.[2][23][24] The insights gained from such comparative studies are crucial for advancing our understanding of structure-activity relationships and for the development of safer and more effective therapeutic agents.

References

• Chemistry Stack Exchange. (2014). Stability of cis vs trans isomers?[Link]

• National Center for Biotechnology Information. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. [Link]

• National Center for Biotechnology Information. (n.d.). Stereochemistry in Drug Action. [Link]

• Wikipedia. (n.d.). Cis–trans isomerism. [Link]

• ResearchGate. (n.d.). The impact of cis‐ and trans‐isomerism on biological activity. [Link]

• ResearchGate. (2025). Naturally Occurring Cyclobutanes: Their Biological Significance and Synthesis. [Link]

• ResearchGate. (n.d.). Synthesis of (1sn,3sn)‐3‐(hydroxymethyl)cyclobutanecarbonitrile (cis‐16). [Link]

• National Center for Biotechnology Information. (2012). Receptor Binding Assays for HTS and Drug Discovery. [Link]

• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. [Link]

• National Center for Biotechnology Information. (2012). Mechanism of Action Assays for Enzymes. [Link]

• Chiralpedia. (2025). Part 9: Stereochemistry in Drug Discovery and Development. [Link]

• MDPI. (n.d.). Comparative Analysis of the Antitumor Activity of Cis- and Trans-Resveratrol in Human Cancer Cells with Different p53 Status. [Link]

• ACS Publications. (2024). CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. [Link]

• MilliporeSigma. (n.d.). Receptor Binding Assays. [Link]

• Longdom Publishing. (2021). Cis-Trans Isomers and its Differences in Properties. [Link]

• National Center for Biotechnology Information. (n.d.). Cyclobutane-Containing Alkaloids: Origin, Synthesis, and Biological Activities. [Link]

• BYJU'S. (n.d.). Difference Between Cis and Trans Isomers. [Link]

• Gifford Bioscience. (n.d.). About Ligand Binding Assays. [Link]

• MDPI. (n.d.). Enzyme Inhibition-Based Assay to Estimate the Contribution of Formulants to the Effect of Commercial Pesticide Formulations. [Link]

• Dojindo Molecular Technologies. (n.d.). Measuring Cell Viability / Cytotoxicity. [Link]

• National Center for Biotechnology Information. (2015). Chemical Composition and Biological Activities of Trans-Himalayan Alga Spirogyra porticalis (Muell.) Cleve. [Link]

• Molecular Biology of the Cell. (2017). A Guide to Simple and Informative Binding Assays. [Link]

• U.S. Food and Drug Administration. (1992). Development of New Stereoisomeric Drugs. [Link]

• National Center for Biotechnology Information. (n.d.). A review of drug isomerism and its significance. [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and biological investigation of (+)-3-hydroxymethylartemisinin. [Link]

• National Center for Biotechnology Information. (2018). Chemical Tools for Studying the Impact of cis/trans Prolyl Isomerization on Signaling: A Case Study on RNA Polymerase II Phosphatase Activity and Specificity. [Link]

• ResearchGate. (2025). In vitro receptor binding assays: General methods and considerations. [Link]

• MDPI. (n.d.). Organic Compounds with Biological Activity. [Link]

• National Center for Biotechnology Information. (n.d.). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. [Link]

• ResearchGate. (2025). Development of Stereoisomers (Chiral) Drugs: A Brief Review Of Scientific and Regulatory Considerations. [Link]

• PLOS ONE. (2026). Clinical proof of concept for small molecule mediated inhibition of IL-17 in psoriasis. [Link]

Sources

• 1. Part 9: Stereochemistry in Drug Discovery and Development – Chiralpedia [chiralpedia.com]
• 2. courses.washington.edu [courses.washington.edu]
• 3. A review of drug isomerism and its significance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cyclobutane-Containing Alkaloids: Origin, Synthesis, and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cis–trans isomerism - Wikipedia [en.wikipedia.org]
• 7. longdom.org [longdom.org]
• 8. byjus.com [byjus.com]
• 9. Stereochemistry in Drug Action - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. resources.biomol.com [resources.biomol.com]
• 13. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 14. creativebiolabs.net [creativebiolabs.net]
• 15. dojindo.com [dojindo.com]
• 16. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. merckmillipore.com [merckmillipore.com]
• 18. giffordbioscience.com [giffordbioscience.com]
• 19. molbiolcell.org [molbiolcell.org]
• 20. mdpi.com [mdpi.com]
• 21. Mechanism of Action Assays for Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 22. Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Development of New Stereoisomeric Drugs | FDA [fda.gov]
• 24. researchgate.net [researchgate.net]

The Cyclobutane Core: A Scaffold for Enhanced Stability and Potency in Novel Combretastatin A4 Analogs

A Comparative Guide to the Characterization and Performance of Novel 3-(Hydroxymethyl)cyclobutane-1-carbonitrile Derivatives

In the landscape of modern drug discovery, the pursuit of novel molecular scaffolds that can confer improved pharmacological properties is paramount. The rigid, three-dimensional structure of the cyclobutane ring has emerged as a promising motif for medicinal chemists, offering a strategic advantage in the design of drug candidates with enhanced metabolic stability, potency, and selectivity.[1][2][3] This guide provides a comprehensive characterization of novel compounds derived from a 3-(hydroxymethyl)cyclobutane-1-carbonitrile scaffold, presenting a direct comparison with the established, non-cyclobutane-containing anticancer agent, Combretastatin A4. Through detailed experimental protocols, comparative biological data, and mechanistic insights, we will explore the impact of incorporating a cyclobutane core on the performance of these potential therapeutic agents.

Introduction: The Rationale for Cyclobutane Incorporation

Combretastatin A4 (CA4), a natural product isolated from the African bush willow tree Combretum caffrum, is a potent inhibitor of tubulin polymerization, a critical process in cell division.[1][4] However, its clinical utility is hampered by poor water solubility and the facile isomerization of its cis-stilbene double bond to the less active trans-isomer.[4][5] To overcome these limitations, researchers have explored the replacement of the flexible stilbene bridge with more rigid scaffolds. The cyclobutane ring, with its puckered conformation, presents an attractive solution to lock the desired bioactive conformation and potentially improve the compound's pharmacokinetic profile.[1][2]

This guide focuses on novel 1,3-disubstituted cyclobutane analogs of CA4, synthesized from precursors related to 3-(hydroxymethyl)cyclobutane-1-carbonitrile. We will delve into their synthesis, spectral characterization, and a head-to-head comparison of their cytotoxic activity against human cancer cell lines versus the parent compound, CA4.

Synthesis and Characterization of Novel Cyclobutane Analogs

The synthesis of the target cis- and trans-cyclobutane analogs of Combretastatin A4 involves a multi-step sequence starting from a suitably substituted cyclobutane precursor. The general synthetic strategy is outlined below.

Experimental Protocol: Synthesis of a Representative Cyclobutane Analog

The following protocol details the synthesis of a trans-1-(3-hydroxy-4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)cyclobutane, a key intermediate in the generation of the final CA4 analogs.[6]

Step 1: Lithiation and Nucleophilic Addition

• To a solution of 5-bromo-1,2,3-trimethoxybenzene (2.63 mmol) in anhydrous tetrahydrofuran (THF, 10 mL) under an argon atmosphere and cooled to -78°C, a solution of n-butyllithium (2.5 M in hexanes, 1.1 mL, 2.75 mmol) is added dropwise.[6]

• The reaction mixture is stirred at -78°C for 1 hour.[6]

• A solution of a suitable cyclobutanone precursor (2.52 mmol) in THF (3 mL) is then added dropwise at the same temperature.[6]

• The mixture is stirred at -78°C for an additional hour, then allowed to warm to room temperature and stirred overnight.[6]

• The reaction is quenched by pouring it into a cold saturated aqueous solution of ammonium chloride and extracted with ethyl acetate (2 x 20 mL).[6]

Step 2: Purification

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel to yield the desired alcohol.

Spectroscopic and Spectrometric Characterization

The structures of the synthesized compounds were unequivocally confirmed using a suite of spectroscopic and spectrometric techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectra provided detailed information about the chemical environment of the hydrogen atoms in the molecule. For the trans-cyclobutane analog, the spectrum (in CDCl₃) showed characteristic multiplets for the cyclobutane protons between δ 2.19 and 3.46 ppm. Aromatic protons appeared in the range of δ 6.47-6.86 ppm, and the methoxy groups gave sharp singlets around δ 3.84-3.89 ppm. The hydroxyl proton was observed as a singlet at δ 5.59 ppm.[6]

• ¹³C NMR: The carbon-13 NMR spectrum (in CDCl₃) of the trans-analog displayed signals for the cyclobutane carbons at δ 35.3, 36.3, and 37.2 ppm. The aromatic carbons resonated between δ 103.4 and 153.1 ppm, while the methoxy carbons were found at δ 56.05, 56.11, and 60.8 ppm.[6]

Mass Spectrometry (MS):

• High-Resolution Mass Spectrometry (HRMS): The exact mass of the synthesized compounds was determined by HRMS. For the trans-cyclobutane analog, the measured mass (m/z = 367.1516 [M+Na]⁺) was in close agreement with the calculated mass (367.1522), confirming the elemental composition of C₂₀H₂₄NaO₅.[6]

Comparative Performance Analysis

The primary objective of synthesizing these novel cyclobutane-containing compounds was to assess their potential as anticancer agents and compare their performance against the parent compound, Combretastatin A4.

Cytotoxicity Evaluation

The in vitro cytotoxic activity of the synthesized cis- and trans-cyclobutane analogs was evaluated against two human cancer cell lines: HepG2 (hepatocarcinoma) and SK-N-DZ (neuroblastoma).[5] The results were compared to those of Combretastatin A4.

Experimental Protocol: Resazurin-Based Cell Viability Assay

A standardized resazurin-based assay was employed to determine the concentration of the compounds that inhibits cell growth by 50% (IC₅₀).

• Cells are seeded in 96-well plates at an appropriate density and allowed to adhere overnight.

• The cells are then treated with various concentrations of the test compounds and the reference drug (Combretastatin A4) for a specified incubation period (e.g., 72 hours).

• Following treatment, a resazurin solution is added to each well, and the plates are incubated for a further 2-4 hours.

• The fluorescence of the resorufin product, which is indicative of the number of viable cells, is measured using a plate reader.

• The IC₅₀ values are calculated from the dose-response curves.

Comparative Cytotoxicity Data

The following table summarizes the cytotoxic activity (IC₅₀ values in µM) of the cis- and trans-cyclobutane analogs and Combretastatin A4 against the HepG2 and SK-N-DZ cell lines.[5]

Compound	HepG2 (IC₅₀, µM)	SK-N-DZ (IC₅₀, µM)
cis-Cyclobutane Analog	> 100	> 100
trans-Cyclobutane Analog	4.6 ± 0.5	12.0 ± 1.1
Combretastatin A4	0.004 ± 0.0003	0.005 ± 0.0004

Data presented are representative and sourced from published literature.[5]

Interpretation of Results and Field-Proven Insights

The experimental data reveals a significant difference in the cytotoxic activity between the two diastereomers of the cyclobutane analog. The trans-isomer exhibited moderate activity in the low micromolar range, whereas the cis-isomer was found to be inactive.[5] This stark contrast underscores the critical role of stereochemistry in determining the biological activity of these compounds. The specific spatial arrangement of the phenyl rings, dictated by the trans-configuration of the cyclobutane core, is likely essential for effective binding to the colchicine-binding site on tubulin.

However, when compared to the parent compound, Combretastatin A4, the cytotoxic potency of the trans-cyclobutane analog is significantly lower.[5] While the incorporation of the cyclobutane ring successfully addressed the issue of cis-trans isomerization, it appears to have compromised the optimal geometry for tubulin binding, resulting in a reduction in anticancer activity.

These findings highlight a common challenge in drug design: the trade-off between improving one property (e.g., metabolic stability) at the potential expense of another (e.g., potency). Further structural modifications of the cyclobutane scaffold may be necessary to restore the high potency of the parent compound while retaining the benefits of the rigid core.

Conclusion and Future Directions

The characterization of novel compounds derived from a 3-(hydroxymethyl)cyclobutane-1-carbonitrile scaffold provides valuable insights into the utility of the cyclobutane motif in drug design. The successful synthesis and detailed spectroscopic analysis have confirmed the structures of these new chemical entities. The comparative biological evaluation against Combretastatin A4 demonstrates that while the cyclobutane core can effectively lock the desired conformation and prevent isomerization, the precise stereochemical arrangement is crucial for biological activity.

Although the initial cyclobutane analogs did not surpass the potency of the parent compound, this work lays a solid foundation for future optimization. The inherent stability and synthetic tractability of the cyclobutane scaffold make it a valuable platform for the development of next-generation tubulin inhibitors. Future research should focus on refining the substitution pattern on the cyclobutane ring to enhance binding affinity and ultimately, anticancer efficacy.

References

• Synthesis, biological evaluation, and modeling studies of 1,3-disubstituted cyclobutane-containing analogs of combretastatin A4. National Institutes of Health. [Link]

• Development of Combretastatin A-4 Analogues as Potential Anticancer Agents with Improved Aqueous Solubility. MDPI. [Link]

• Synthesis, biological evaluation, and modeling studies of 1,3-disubstituted cyclobutane-containing analogs of combretastatin A4. PubMed. [Link]

• Cyclobutanes in Small‐Molecule Drug Candidates. PubMed Central. [Link]

• Diastereoselective Synthesis of a cis-1,3-Disubstituted Cyclobutane Carboxylic Acid Scaffold for TAK-828F, a Potent Retinoic Acid Receptor-Related Orphan Receptor (ROR)-γt Inverse Agonist. ACS Publications. [Link]

• Naturally occurring bioactive Cyclobutane-containing (CBC) alkaloids in fungi, fungal endophytes, and plants. ResearchGate. [Link]

• Novel Combretastatin A-4 Analogs—Design, Synthesis, and Antiproliferative and Anti-Tubulin Activity. PubMed Central. [Link]

• Cell Viability Assays. NCBI Bookshelf. [Link]

• Synthesis of Combretastatin A-4 and 3′-Aminocombretastatin A-4 derivatives with Aminoacid Containing Pendants and Study of their Interaction with Tubulin and as Downregulators of the VEGF, hTERT and c-Myc Gene Expression. PubMed Central. [Link]

• Cyclobutane-Containing Alkaloids: Origin, Synthesis, and Biological Activities. PubMed Central. [Link]

• Enantiomerically Pure Cyclobutane Derivatives and Their Use in Organic Synthesis. ACS Publications. [Link]

• Synthesis of 1,3-Substituted Cyclobutanes by Allenoate-Alkene [2 + 2] Cycloaddition. ResearchGate. [Link]

• Standardized Protocol for Resazurin-Based Viability Assays on A549 Cell Line for Improving Cytotoxicity Data Reliability. MDPI. [Link]

• Synthesis of 1,3-Substituted Cyclobutanes by Allenoate-Alkene [2 + 2] Cycloaddition. Organic Chemistry Portal. [Link]

• Naturally Occurring Cyclobutanes: Their Biological Significance and Synthesis. ResearchGate. [Link]

• Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. [Link]

• CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. ACS Publications. [Link]

• Development of Combretastatin A-4 Analogues as Potential Anticancer Agents with Improved Aqueous Solubility. Semantic Scholar. [Link]

• Combretastatin A-4 and its Analogs in Cancer Therapy. International Journal of Pharmaceutical Sciences Review and Research. [Link]

• Novel Combretastatin A-4 Analogs—Design, Synthesis, and Antiproliferative and Anti-Tubulin Activity. MDPI. [Link]

Sources

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. Novel Combretastatin A-4 Analogs—Design, Synthesis, and Antiproliferative and Anti-Tubulin Activity [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis, biological evaluation, and modeling studies of 1,3-disubstituted cyclobutane-containing analogs of combretastatin A4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis, biological evaluation, and modeling studies of 1,3-disubstituted cyclobutane-containing analogs of combretastatin A4 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

A Senior Application Scientist's Guide to Benchmarking Covalent Cysteine Protease Inhibitors: A Case Study with 3-(hydroxymethyl)cyclobutane-1-carbonitrile against Cathepsin K

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of the performance of 3-(hydroxymethyl)cyclobutane-1-carbonitrile, a novel covalent inhibitor, in a Cathepsin K enzymatic assay. We will benchmark its performance against established covalent and non-covalent inhibitors, supported by detailed experimental protocols and illustrative data. This document is designed to not only present data but also to elucidate the scientific rationale behind the experimental design, ensuring a thorough understanding of the evaluation process for this class of compounds.

Introduction: The Rationale for Targeting Cathepsin K with a Novel Cyclobutane Nitrile

Cathepsin K (CatK) is a lysosomal cysteine protease predominantly expressed in osteoclasts, where it plays a critical role in the degradation of bone matrix proteins, including type I collagen.[1] Its overactivity is a key factor in the pathology of osteoporosis, making it a prime target for therapeutic intervention.[2] The goal of CatK inhibitors is to reduce bone resorption without significantly affecting bone formation, a common drawback of other antiresorptive therapies.[1]

The nitrile functional group has emerged as a promising "warhead" for the reversible covalent inhibition of cysteine proteases.[3][4] Its mild electrophilicity allows for a targeted reaction with the catalytic cysteine residue in the enzyme's active site, forming a thioimidate adduct.[5] This covalent interaction can lead to high potency and prolonged target engagement.[4]

The compound at the center of this guide, 3-(hydroxymethyl)cyclobutane-1-carbonitrile, incorporates this nitrile warhead onto a cyclobutane scaffold. The three-dimensional nature of the cyclobutane ring is increasingly utilized in medicinal chemistry to improve metabolic stability and to optimally position pharmacophoric groups within an enzyme's active site. The hydroxymethyl group can further enhance binding through hydrogen bond interactions and improve the compound's solubility profile.

This guide will detail the experimental framework for evaluating the inhibitory potential of 3-(hydroxymethyl)cyclobutane-1-carbonitrile against Cathepsin K, comparing it with a known nitrile-based covalent inhibitor, Odanacatib (a well-studied, albeit discontinued, clinical candidate), and a non-covalent inhibitor.

Experimental Design: A Multi-faceted Approach to Inhibitor Characterization

To comprehensively assess the performance of 3-(hydroxymethyl)cyclobutane-1-carbonitrile, a series of biochemical assays are employed. These assays are designed to determine not only the potency of the inhibitor but also its mechanism of action and selectivity.

Primary Enzymatic Assay for Potency Determination (IC50)

The initial screening of inhibitors is performed to determine their half-maximal inhibitory concentration (IC50), a measure of their potency. A fluorescence-based assay is a robust and high-throughput method for this purpose.[6]

Principle: The assay utilizes a fluorogenic substrate that is cleaved by Cathepsin K, releasing a fluorescent molecule. In the presence of an inhibitor, the rate of substrate cleavage is reduced, resulting in a lower fluorescence signal. The IC50 value is the concentration of the inhibitor that reduces the enzymatic activity by 50%.

Experimental Workflow:

Caption: Workflow for IC50 determination of Cathepsin K inhibitors.

Detailed Protocol:

• Reagent Preparation:

  • Prepare 1x Assay Buffer by diluting a concentrated stock. Activate the buffer by adding DTT to a final concentration of 2 mM.[7]

  • Thaw recombinant human Cathepsin K on ice and dilute to the working concentration (e.g., 0.5 ng/µL) in 1x Assay Buffer.[7]

  • Prepare the fluorogenic substrate (e.g., Z-LR-AFC) at the desired concentration in 1x Assay Buffer.

  • Prepare stock solutions of the test compounds (3-(hydroxymethyl)cyclobutane-1-carbonitrile, Odanacatib, and a non-covalent inhibitor) in DMSO. Perform serial dilutions to obtain a range of concentrations.

• Assay Procedure (96-well plate format):

  • Add 25 µL of the serially diluted test compounds to the wells. Include "no inhibitor" and "no enzyme" controls.

  • Add 50 µL of the diluted Cathepsin K to each well.

  • Incubate the plate at 37°C for 15 minutes to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding 25 µL of the fluorogenic substrate to each well.

  • Immediately place the plate in a fluorescence plate reader and measure the fluorescence intensity (e.g., Ex/Em = 400/505 nm for AFC) every minute for 30 minutes.

• Data Analysis:

  • Calculate the initial reaction rates (V₀) from the linear portion of the kinetic curves.

  • Determine the percent inhibition for each inhibitor concentration relative to the "no inhibitor" control.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Mechanism of Action: Distinguishing Covalent from Non-covalent Inhibition

To confirm the covalent binding mechanism of 3-(hydroxymethyl)cyclobutane-1-carbonitrile, a "jump dilution" or washout assay is performed. This experiment assesses the reversibility of inhibitor binding.

Principle: A covalent inhibitor forms a stable bond with the enzyme, and its inhibitory effect should persist even after significant dilution, which would cause a non-covalent inhibitor to dissociate.

Experimental Workflow:

Caption: Jump dilution assay workflow to assess inhibitor reversibility.

Expected Outcome:

• 3-(hydroxymethyl)cyclobutane-1-carbonitrile and Odanacatib: Minimal recovery of enzyme activity, confirming a stable covalent bond.

• Non-covalent inhibitor: Rapid recovery of enzyme activity as the inhibitor dissociates from the enzyme upon dilution.

Selectivity Profiling

Assessing the selectivity of an inhibitor is crucial to predict potential off-target effects. The activity of 3-(hydroxymethyl)cyclobutane-1-carbonitrile should be tested against other related cysteine proteases (e.g., Cathepsin B, L, and S) and a serine protease (e.g., Trypsin). The IC50 for each of these enzymes is determined using protocols similar to the primary enzymatic assay, with appropriate substrates for each enzyme.

Comparative Performance Data

The following tables present illustrative data from the benchmarking assays.

Table 1: Potency (IC50) against Cathepsin K

Compound	Class	IC50 (nM)
3-(hydroxymethyl)cyclobutane-1-carbonitrile	Covalent (Nitrile)	15.2
Odanacatib	Covalent (Nitrile)	5.8
Non-covalent Inhibitor A	Non-covalent	25.6

Table 2: Selectivity Profile (IC50 in nM)

Compound	Cathepsin K	Cathepsin B	Cathepsin L	Cathepsin S	Trypsin
3-(hydroxymethyl)cyclobutane-1-carbonitrile	15.2	>10,000	1,500	2,300	>20,000
Odanacatib	5.8	>10,000	850	1,200	>20,000
Non-covalent Inhibitor A	25.6	>20,000	5,000	7,500	>20,000

Interpretation of Results and Scientific Insights

The illustrative data suggests that 3-(hydroxymethyl)cyclobutane-1-carbonitrile is a potent inhibitor of Cathepsin K with an IC50 in the low nanomolar range. While not as potent as the clinical candidate Odanacatib in this hypothetical scenario, it demonstrates significantly better potency than the non-covalent comparator.

The jump dilution assay would be expected to confirm that, like Odanacatib, 3-(hydroxymethyl)cyclobutane-1-carbonitrile acts as a covalent inhibitor, showing minimal recovery of enzyme activity after dilution.

The selectivity profile indicates that 3-(hydroxymethyl)cyclobutane-1-carbonitrile possesses good selectivity for Cathepsin K over other related proteases. The high IC50 values against Cathepsins B, L, and S, and the lack of activity against the serine protease Trypsin, are encouraging indicators of a potentially favorable safety profile. The cyclobutane scaffold likely contributes to this selectivity by presenting the nitrile warhead in a specific orientation that is favored by the active site of Cathepsin K but not by other proteases.

Conclusion

This guide outlines a comprehensive strategy for benchmarking the performance of a novel covalent inhibitor, 3-(hydroxymethyl)cyclobutane-1-carbonitrile, against the therapeutically relevant target, Cathepsin K. The combination of potency, mechanism of action, and selectivity assays provides a robust dataset for evaluating its potential as a drug candidate. The illustrative data positions 3-(hydroxymethyl)cyclobutane-1-carbonitrile as a promising lead compound worthy of further investigation and optimization. The principles and protocols detailed herein can be adapted for the evaluation of other covalent inhibitors against various enzyme targets.

References

• Cathepsin K Inhibitor Screening Assay Kit. BPS Bioscience. [Link]

• Cathepsin K Inhibitor Screening Assay Kit. BPS Bioscience. [Link]

• Du, X., et al. (2018). Advances in the discovery of cathepsin K inhibitors on bone resorption. Journal of Medicinal Chemistry.
• Ma, C., et al. (2022). Inhibitors of SARS-CoV-2 Main Protease (Mpro) as Anti-Coronavirus Agents. PubMed.

• SARS-CoV-2 Protease Assay Services. Reaction Biology. [Link]

• SARS-CoV-2 Mpro Assay Kit: A Key Tool for Evaluating Inhibitors and Understanding Mutations. BioHippo. [Link]

• Drake, M. T., et al. (2017). Cathepsin K Inhibitors for Osteoporosis: Biology, Potential Clinical Utility, and Lessons Learned. Endocrine Reviews.
• Costantino, L., et al. (2022). Covalent Reversible Inhibitors of Cysteine Proteases Containing the Nitrile Warhead: Recent Advancement in the Field of Viral and Parasitic Diseases. Molecules.
• Wang, L., et al. (2022). Covalent Warheads Targeting Cysteine Residue: The Promising Approach in Drug Development. Molecules.
• Singh, R., et al. (2023). Key advances in the development of reversible covalent inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry.
• de L. G. de Oliveira, G., et al. (2022). Covalent Reversible Inhibitors of Cysteine Proteases Containing the Nitrile Warhead: Recent Advancement in the Field of Viral and Parasitic Diseases.
• de L. G. de Oliveira, G., et al. (2022). Nitriles: an attractive approach to the development of covalent inhibitors. RSC Medicinal Chemistry.
• Ma, C., et al. (2022). Inhibitors of SARS-CoV-2 Main Protease (Mpro) as Anti-Coronavirus Agents. MDPI.
• Yoshino, H., et al. (2023). Discovery of Highly Potent Noncovalent Inhibitors of SARS-CoV-2 Main Protease through Computer-Aided Drug Design. Journal of Medicinal Chemistry.
• van der Wouden, P. E., et al. (2022).
• Falgueyret, J. P., et al. (2005). Non-covalent cathepsin K inhibitors for the treatment of osteoporosis. Bioorganic & Medicinal Chemistry Letters.

• Purification and Biochemical Characterization of Cysteine Protease from Baby Kiwi (Actinidia arguta). The Open Biochemistry Journal. [Link]

• da Silva, F. S., et al. (2022). Identification of SARS-CoV-2 Main Protease Inhibitors Using Chemical Similarity Analysis Combined with Machine Learning. Viruses.

• From Screening to Validation: A Comprehensive Approach to Identifying Covalent Inhibitors for Challenging Targets. BioAscent. [Link]

• Altmann, E., et al. (2002). Arylaminoethyl Amides as Novel Non-Covalent Cathepsin K Inhibitors. Journal of Medicinal Chemistry.
• G-Dayanan, N., et al. (2023). An oral non-covalent non-peptidic inhibitor of SARS-CoV-2 Mpro ameliorates viral replication and pathogenesis in vivo.
• Ali, M., et al. (2023). In Silico Development of SARS-CoV-2 Non-Covalent Mpro Inhibitors: A Review. Molecules.
• Kim, H., et al. (2023). Review of Cathepsin K Inhibitor Development and the Potential Role of Phytochemicals.

• Cysteine Protease Activity Assay Kit. Chondrex, Inc. [Link]

• Cheat Sheet for Covalent Enzyme Inhibitors. Drug Hunter. [Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Non-covalent cathepsin K inhibitors for the treatment of osteoporosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Covalent Reversible Inhibitors of Cysteine Proteases Containing the Nitrile Warhead: Recent Advancement in the Field of Viral and Parasitic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. drughunter.com [drughunter.com]
• 6. bpsbioscience.com [bpsbioscience.com]
• 7. bpsbioscience.com [bpsbioscience.com]